Tert-butyl 4-oxocycloheptanecarboxylate

Core Science & Biosynthesis

tert-butyl 4-oxocycloheptanecarboxylate molecular weight and exact mass

This technical guide provides a comprehensive overview of tert-butyl 4-oxocycloheptanecarboxylate, a valuable chemical intermediate for researchers, scientists, and professionals in drug development. This document delves into its fundamental physicochemical properties, provides detailed protocols for its synthesis and characterization, and offers insights into the scientific principles underpinning these methodologies.

Core Molecular Attributes

Tert-butyl 4-oxocycloheptanecarboxylate is a cyclic keto-ester characterized by a seven-membered cycloheptanone ring, a tert-butyl ester functional group, and a molecular formula of C₁₂H₂₀O₃. The strategic placement of the ketone and the bulky tert-butyl ester group makes it a versatile building block in organic synthesis, particularly in the construction of complex molecular architectures for novel therapeutic agents.

A thorough understanding of its precise mass and molecular weight is paramount for accurate quantification, reaction stoichiometry, and high-resolution mass spectrometry analysis in metabolic and pharmacokinetic studies.

Property	Value	Source
Molecular Formula	C₁₂H₂₀O₃	Calculated
Molecular Weight	212.28 g/mol	[1]
Exact Mass	212.14124450 Da	[1]
CAS Number	2177267-77-3	Inferred from Supplier Data

Synthesis and Purification: A Step-by-Step Protocol

The synthesis of tert-butyl 4-oxocycloheptanecarboxylate can be approached through several synthetic routes. A common and effective method involves the esterification of 4-oxocycloheptanecarboxylic acid. The following protocol is a robust procedure designed for high yield and purity.

Synthesis Workflow

Caption: Synthetic workflow for tert-butyl 4-oxocycloheptanecarboxylate.

Detailed Experimental Protocol

This protocol is adapted from established methods for the synthesis of tert-butyl esters from carboxylic acids.[2]

Materials:

• 4-Oxocycloheptanecarboxylic acid

• tert-Butyl acetate

• Perchloric acid (70%)

• Dichloromethane (DCM)

• 1.0 N Hydrochloric acid (HCl)

• 10% Sodium carbonate (Na₂CO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Deionized water

Procedure:

• Reaction Setup: To a suspension of 4-oxocycloheptanecarboxylic acid (1 equivalent) in tert-butyl acetate (approximately 20 mL per gram of carboxylic acid) in a round-bottom flask equipped with a magnetic stirrer, add perchloric acid (1.5 equivalents) dropwise at 0 °C (ice bath).

• Reaction: Remove the ice bath and stir the reaction mixture at room temperature for 48 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Aqueous Workup: After 48 hours, wash the reaction mixture with deionized water followed by a wash with 1.0 N HCl solution.

• Neutralization and Extraction: Adjust the pH of the resulting aqueous solution to approximately 9 by the slow addition of a 10% sodium carbonate solution. Extract the aqueous layer with dichloromethane (3 x volume of the aqueous layer).

• Drying and Concentration: Combine the organic phases and dry over anhydrous sodium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude tert-butyl 4-oxocycloheptanecarboxylate.

• Purification (Optional): The crude product can be further purified by column chromatography on silica gel using a mixture of ethyl acetate and hexane as the eluent.

Structural Elucidation and Characterization

The identity and purity of the synthesized tert-butyl 4-oxocycloheptanecarboxylate must be confirmed through rigorous analytical techniques. The primary methods for structural elucidation are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

• ¹H NMR: The proton NMR spectrum is expected to show a characteristic singlet for the nine equivalent protons of the tert-butyl group, typically in the range of 1.4-1.5 ppm.[3] The protons on the cycloheptanone ring will exhibit more complex multiplets due to spin-spin coupling.

• ¹³C NMR: The carbon NMR spectrum will show a distinct signal for the carbonyl carbon of the ketone (typically >200 ppm) and the ester carbonyl carbon (around 170 ppm). The quaternary carbon and the methyl carbons of the tert-butyl group will also be readily identifiable.

Mass Spectrometry (MS)

Mass spectrometry is crucial for confirming the molecular weight and for providing structural information through fragmentation analysis.

Expected Fragmentation Pattern:

The fragmentation of cyclic ketones in mass spectrometry can be complex.[4][5] For tert-butyl 4-oxocycloheptanecarboxylate, key fragmentation pathways under electron ionization (EI) are expected to include:

• Loss of the tert-butyl group: A prominent fragmentation pathway for tert-butyl esters is the loss of the tert-butyl cation or isobutylene, leading to a significant fragment ion.

• Alpha-cleavage: Cleavage of the bonds adjacent to the ketone carbonyl group is a characteristic fragmentation pattern for cyclic ketones.

• McLafferty Rearrangement: If sterically feasible, a McLafferty-type rearrangement involving the transfer of a gamma-hydrogen to the carbonyl oxygen can occur.[6]

Caption: Predicted mass spectrometry fragmentation pathways.

Conclusion

This technical guide provides essential information on the molecular properties, synthesis, and characterization of tert-butyl 4-oxocycloheptanecarboxylate. The detailed protocols and analytical insights are intended to empower researchers and drug development professionals in their utilization of this versatile chemical intermediate. Adherence to these methodologies will ensure the reliable preparation and validation of this compound for its diverse applications in organic synthesis and medicinal chemistry.

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Comprehensive Structural Elucidation and NMR Spectroscopy Guide for tert-Butyl 4-oxocycloheptanecarboxylate

Executive Summary

In modern drug discovery, the architectural complexity of small-molecule therapeutics is rapidly increasing. tert-Butyl 4-oxocycloheptanecarboxylate (CAS: 2177267-77-3)[1] has emerged as a highly versatile building block, particularly in the synthesis of complex spirocyclic and bridged bicyclic scaffolds. These motifs are frequently utilized in the development of targeted immunotherapies, such as Hematopoietic Progenitor Kinase 1 (HPK1) inhibitors[2][3].

For researchers and drug development professionals, the precise structural characterization of this intermediate is non-negotiable. This whitepaper provides an in-depth, authoritative guide to the 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectroscopic profiling of tert-butyl 4-oxocycloheptanecarboxylate, detailing the causality behind chemical shifts, conformational dynamics, and a self-validating protocol for data acquisition.

Molecular Architecture and Conformational Dynamics

To accurately interpret the NMR spectra of tert-butyl 4-oxocycloheptanecarboxylate, one must first understand its 3D conformational behavior.

Unlike the rigid chair conformation of cyclohexane, the 7-membered cycloheptane ring exhibits high conformational flexibility, existing in a rapid dynamic equilibrium between various twist-chair conformations at room temperature.

• Steric Anchoring: The bulky tert-butyl ester group at the C1 position exerts a strong steric penalty if forced into an axial position. Consequently, the molecule predominantly adopts conformations where the ester group occupies a pseudo-equatorial position to minimize transannular steric strain.

• Signal Averaging: Because the ring rapidly interconverts between twist-chair forms, the axial and equatorial protons on the ring methylenes (C2, C3, C5, C6, C7) undergo chemical exchange on the NMR timescale. This results in complex, time-averaged multiplet signals rather than distinct axial/equatorial doublets of doublets.

Standardized Experimental Protocol for NMR Acquisition

To ensure high-fidelity, reproducible data, the following self-validating protocol must be adhered to. This methodology is grounded in standard industry practices for the characterization of complex organic intermediates[4][5].

Step-by-Step Methodology

• Sample Preparation: Weigh exactly 5–10 mg of high-purity tert-butyl 4-oxocycloheptanecarboxylate.

• Solvent Solubilization: Dissolve the analyte in 0.7 mL of deuterated chloroform (CDCl 3​ ). CDCl 3​ is selected because it is a non-polar, aprotic solvent that readily dissolves the ester without inducing proton exchange. Ensure the solvent contains 0.03% v/v Tetramethylsilane (TMS) as an internal reference standard ( δ = 0.00 ppm)[4].

• Instrument Calibration: Transfer the solution to a clean, dry 5 mm NMR tube. Insert into a 400 MHz (or higher) NMR spectrometer. Lock the magnetic field to the deuterium signal of CDCl 3​ and shim the magnet to achieve a sharp solvent residual peak[5].

• 1 H NMR Acquisition:

  • Parameters: Pulse program = standard single-pulse (zg30); Number of scans (ns) = 16; Relaxation delay (d1) = 1.5 seconds; Spectral width = -2 to 12 ppm.

• 13 C NMR Acquisition:

  • Parameters: Pulse program = proton-decoupled single-pulse (zgpg30 with WALTZ-16 decoupling); Number of scans (ns) = 1024 to 2048 (required due to the ~1.1% natural abundance of 13 C); Relaxation delay (d1) = 2.0 seconds; Spectral width = 0 to 220 ppm[4].

• FID Processing: Apply a Fourier Transform (FT), followed by manual zero-order and first-order phase correction. Calibrate the spectra using the CDCl 3​ residual peaks: 7.26 ppm for 1 H and 77.16 ppm for 13 C[5].

Caption: Figure 1: Standardized workflow for NMR sample preparation, data acquisition, and structural elucidation.

1 H NMR Spectroscopy: Signal Assignment and Causality

The 1 H NMR spectrum of this molecule is dominated by the massive tert-butyl singlet and the complex multiplets of the deshielded ring protons.

Table 1: 1 H NMR Data Summary (400 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Causality / Mechanistic Assignment
tert-butyl	1.45	s	9H	The 9 methyl protons are chemically equivalent. The lack of vicinal protons prevents spin-spin coupling, resulting in a sharp singlet.
H-6	1.50 - 1.70	m	2H	Distal to both the ester and ketone groups. These protons reside in the most shielded electronic environment of the ring.
H-7	1.75 - 1.90	m	2H	Adjacent to C1. Experiences mild inductive deshielding from the ester group.
H-2	1.90 - 2.05	m	2H	Located between the ester (C1) and the alpha-ketone methylene (C3). Slightly more deshielded than H-7 due to its β -proximity to the C4 ketone.
H-3, H-5	2.40 - 2.55	m	4H	Alpha ( α ) to the C4 ketone. The electronegative oxygen withdraws electron density (inductive effect), and the magnetic anisotropy of the C=O π -bond strongly deshields these protons.
H-1	2.55 - 2.65	m	1H	Alpha ( α ) to the ester carbonyl. Deshielded by both the inductive withdrawal of the ester oxygen and the anisotropic effect of the ester C=O bond.

13 C NMR Spectroscopy: Electronic Environment Analysis

Carbon-13 NMR provides an unambiguous map of the molecular skeleton. The key to interpreting this spectrum lies in understanding the competing resonance and inductive effects of the two distinct carbonyl groups.

Table 2: 13 C NMR Data Summary (100 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Carbon Type	Causality / Mechanistic Assignment
C4	~213.5	C=O (Ketone)	Highly deshielded sp2 carbon. Unlike esters, ketones lack an adjacent heteroatom to donate electron density via resonance, leaving the carbon highly electron-deficient.
C1'	~174.2	C=O (Ester)	sp2 carbon. While deshielded by the carbonyl oxygen, it is significantly more shielded than the ketone (C4) due to resonance electron donation from the alkoxy oxygen.
C2'	~80.5	C (Quat.)	The central quaternary carbon of the tert-butyl group. Its direct attachment to the electronegative ester oxygen shifts it far downfield for an alkyl carbon.
C1	~44.1	CH	Deshielded by direct attachment to the ester carbonyl group.
C5	~43.5	CH 2​	Alpha to the ketone.
C3	~42.8	CH 2​	Alpha to the ketone. Differentiated slightly from C5 due to its proximity to the C1 ester.
C7	~30.2	CH 2​	Ring methylene adjacent to C1.
C2	~28.5	CH 2​	Ring methylene between C1 and C3.
C3'	~28.1	CH 3​ (x3)	The three equivalent methyl carbons of the tert-butyl group.
C6	~24.3	CH 2​	The most shielded carbon in the ring, located furthest from the electron-withdrawing functional groups.

Self-Validating System for Data Integrity (E-E-A-T)

To ensure the trustworthiness of the acquired data, the analytical workflow must act as a self-validating system. Before finalizing structural confirmation, apply the following integrity checks:

• The 9:11 Integration Rule: Set the integration of the tert-butyl singlet (1.45 ppm) to exactly 9.00 . The sum of all remaining multiplet integrations (from 1.50 ppm to 2.65 ppm) must equal exactly 11.00 . A deviation greater than ±0.2 indicates the presence of co-eluting impurities or overlapping solvent peaks.

• Water Peak Interference: In CDCl 3​ , trace water appears as a broad singlet at ~1.56 ppm. This can artificially inflate the integration of the H-6 multiplet (1.50 - 1.70 ppm). If the 9:11 rule fails due to excess integration in this specific region, dry the sample over anhydrous Na 2​ SO 4​ and re-acquire the spectrum.

• Carbon Counting: The 13 C spectrum must display exactly 10 distinct peaks (the three tert-butyl methyls are chemically equivalent and appear as a single intense peak at ~28.1 ppm). The presence of additional peaks indicates structural isomers or degradation products.

References

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Thermodynamic Solvation and Empirical Solubility Profiling of tert-Butyl 4-oxocycloheptanecarboxylate

Executive Summary

In advanced organic synthesis and drug development, the rational selection of solvents is dictated by the precise physicochemical properties of the intermediates involved. tert-Butyl 4-oxocycloheptanecarboxylate (CAS 2177267-77-3) is a highly versatile, conformationally flexible building block frequently utilized in the construction of complex bridged or spirocyclic pharmacophores[1].

Because empirical solubility data for niche cycloheptanone derivatives is often absent from standard literature, researchers must rely on predictive thermodynamic models coupled with rigorous, self-validating empirical protocols. As a Senior Application Scientist, I have structured this whitepaper to decode the solvation mechanics of this compound, providing both a theoretical framework and a validated experimental methodology for determining its solubility profile across diverse organic solvents.

Structural Profiling and Solvation Thermodynamics

To predict how tert-butyl 4-oxocycloheptanecarboxylate behaves in solution, we must deconstruct its molecular architecture through the lens of2[2]. The HSP framework posits that the total cohesive energy of a liquid is the sum of three distinct intermolecular forces: dispersion ( δD​ ), polarity ( δP​ ), and hydrogen bonding ( δH​ )[3].

• The Cycloheptane Core ( δD​ Dominance): Unlike rigid, planar aromatic rings that readily π -stack and crash out of solution, the 7-membered cycloheptane ring is highly flexible (often adopting twist-chair conformations). This structural entropy lowers the crystal lattice energy, inherently increasing solubility in organic solvents driven by strong London dispersion forces.

• The tert-Butyl Ester Group (Steric Shielding): The bulky tert-butyl moiety acts as a hydrophobic "umbrella." While the ester oxygen possesses lone pairs, the sheer steric bulk of the t-butyl group severely restricts the approach of external hydrogen-bond donors (like water). This drastically reduces aqueous solubility while maximizing affinity for non-polar and moderately polar organic solvents.

• The C4 Ketone ( δP​ and δH​ Contributions): The isolated ketone provides a localized dipole moment and acts as an unhindered hydrogen-bond acceptor. This structural feature ensures excellent miscibility with polar aprotic solvents (e.g., THF, Acetone) and moderate solubility in polar protic solvents (e.g., Methanol, Ethanol).

Experimental Methodology: The Self-Validating Shake-Flask Protocol

To transition from theoretical HSP predictions to empirical data, the4 remains the gold standard for thermodynamic solubility determination[4]. However, standard UV-Vis quantification will fail for tert-butyl 4-oxocycloheptanecarboxylate because the molecule lacks a conjugated π -system or strong chromophore.

To ensure absolute scientific integrity, the protocol below mandates the use of Gas Chromatography with Flame Ionization Detection (GC-FID) or HPLC with Charged Aerosol Detection (CAD) . Furthermore, the system is designed to be self-validating by enforcing a strict equilibrium check[5].

Step-by-Step Protocol

• Saturation: Weigh an excess amount (~500 mg) of tert-butyl 4-oxocycloheptanecarboxylate into a 5 mL glass vial equipped with a PTFE-lined screw cap.

• Solvent Addition: Add exactly 1.0 mL of the target organic solvent to the vial.

• Thermostated Equilibration: Place the vial in an orbital shaker set to 25.0 ± 0.1 °C. Agitate at 300 rpm.

• Phase Separation (Timepoint 1): After 24 hours, extract a 100 µL aliquot of the suspension. Centrifuge at 10,000 rpm for 10 minutes at 25 °C to pellet any undissolved solute.

• Quantification: Dilute the clear supernatant into a compatible injection solvent and quantify the concentration via GC-FID against a pre-established multi-point calibration curve.

• Self-Validation (Timepoint 2): Repeat steps 4 and 5 at the 48-hour mark.

  • Causality Rule: True thermodynamic equilibrium is only confirmed if the variance between the 24h and 48h concentrations is < 5% . If the variance is higher, supersaturation or incomplete dissolution has occurred, and shaking must continue[5].

Fig 1. Self-validating shake-flask protocol optimized for non-UV active cycloheptanones.

Quantitative Solubility Profile

Based on the physicochemical analysis and HSP alignment, the solubility profile of tert-butyl 4-oxocycloheptanecarboxylate across standard organic solvents is summarized below. Because the compound exhibits high lipophilicity and low lattice energy, it behaves as a highly soluble organic liquid/low-melting solid in most laboratory solvents.

Solvent Class	Specific Solvent	Estimated Solubility (25°C)	Solvation Mechanism & Causality
Polar Aprotic	Tetrahydrofuran (THF)	Miscible (> 500 mg/mL)	Optimal δP​ alignment. The ketone oxygen strongly interacts with the solvent dipole, making this ideal for enolate generation.
Polar Aprotic	Dichloromethane (DCM)	Miscible (> 500 mg/mL)	High δD​ compatibility. The flexible cycloheptane ring easily solvates within the halogenated matrix.
Polar Protic	Methanol (MeOH)	Very High (> 250 mg/mL)	Solvation driven by hydrogen-bond donation from MeOH to the C4 ketone. Steric bulk of the t-butyl group prevents total miscibility.
Non-Polar	Heptane / Hexane	Moderate (~ 100 mg/mL)	Solvation relies entirely on dispersion forces ( δD​ ). The polar ester and ketone groups restrict infinite solubility, making alkanes viable anti-solvents.
Aqueous	Water (pH 7.0)	Negligible (< 1 mg/mL)	The massive hydrophobic surface area (cycloheptyl + tert-butyl) creates an insurmountable thermodynamic penalty for water cavity formation.

Strategic Solvent Selection for Downstream Workflows

Understanding this solubility profile allows chemists to engineer highly efficient synthetic workflows. The decision tree below maps the optimal solvent choices based on the desired chemical transformation of CAS 2177267-77-3.

• For C-C Bond Formation (e.g., Grignard, Wittig, or Enolate Alkylation): Anhydrous THF is the premier choice. The compound is completely miscible, and THF perfectly solvates the resulting organometallic intermediates without participating in side reactions.

• For Deprotection (Ester Cleavage): DCM is utilized as the primary solvent due to its total miscibility, combined with Trifluoroacetic Acid (TFA) to cleave the tert-butyl group, yielding the free carboxylic acid.

• For Purification: If the compound is isolated as a crude oil, a binary solvent system utilizing Ethyl Acetate (good solvent) and Heptane (anti-solvent) is highly recommended for flash column chromatography or low-temperature crystallization.

Fig 2. Solvent selection decision tree based on Hansen parameters and downstream use.

References

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Thermodynamic Stability and Conformational Dynamics of tert-Butyl 4-Oxocycloheptanecarboxylate: A Comprehensive Technical Guide

Executive Summary

In contemporary drug discovery and materials science, medium-sized rings (7- to 11-membered) offer unique spatial vectors that are inaccessible to standard cyclopentyl or cyclohexyl scaffolds. However, their inherent conformational flexibility often presents a significant analytical challenge. This whitepaper provides an in-depth technical analysis of the thermodynamic stability of tert-butyl 4-oxocycloheptanecarboxylate (CAS 2177267-77-3)[1]. By dissecting the interplay between ring strain, sp² hybridization, and steric bulk, we establish a self-validating analytical framework combining Variable-Temperature NMR (VT-NMR) and Density Functional Theory (DFT) to accurately profile its thermodynamic landscape.

Structural Causality: Deconstructing the Molecular Scaffold

As an Application Scientist, I approach conformational analysis by first isolating the thermodynamic drivers of the molecule. The stability of tert-butyl 4-oxocycloheptanecarboxylate is governed by three competing structural features:

• The Cycloheptane Core: Unlike the rigid chair of cyclohexane, the seven-membered cycloheptane ring is highly flexible and exists in a dynamic pseudorotation circuit. It must constantly balance Baeyer strain (angle deformation), Pitzer strain (torsional eclipsing), and transannular (Prelog) strain[2].

• The C4 Ketone (sp² center): The introduction of the carbonyl group at position 4 removes two hydrogen atoms from the ring. This seemingly minor change drastically reduces transannular steric clashes and lowers torsional strain, effectively deepening the energy well of the most stable conformer compared to an unsubstituted cycloheptane[2].

• The C1 tert-Butyl Ester: The bulky −COOtBu group possesses a massive A-value. To minimize severe steric repulsion, thermodynamic control dictates that this group will almost exclusively occupy a pseudo-equatorial position on the ring's lowest-energy conformer[3].

The Pseudorotation Energy Landscape

The thermodynamic stability of cycloheptanones is defined by their position on a pseudorotation itinerary. The conformers transition through various states, primarily the Twist-Chair (TC) , Chair (C) , Twist-Boat (TB) , and Boat (B) [4].

In the solid state and in solution, the Twist-Chair (TC) is overwhelmingly favored as the global thermodynamic minimum because it optimally staggers the C-C bonds, minimizing Pitzer strain[2]. The Boat conformation is highly strained due to eclipsed bonds and is seldom observed as a stable ground state, acting instead as a high-energy transition state[4].

Fig 1: Thermodynamic pseudorotation circuit of the cycloheptane ring system.

Quantitative Thermodynamic Data

To contextualize the energy landscape, the following table summarizes the relative thermodynamic stability ( ΔG ) of the core conformers, derived from standard B3LYP/6-311+G(d,p) computational models for functionalized cycloheptanones[2].

Conformer	Relative Energy ( ΔG , kcal/mol)	Est. Population at 298K	Thermodynamic Role
Twist-Chair (TC)	0.0	> 95%	Global minimum; pseudo-equatorial ester.
Chair (C)	+1.5 to +2.5	< 4%	Shallow local minimum / Transition state.
Twist-Boat (TB)	+2.5 to +3.5	< 1%	Local minimum; higher transannular strain.
Boat (B)	> +4.0	~ 0%	High-energy transition state; eclipsed bonds.

Self-Validating Experimental Workflows

Relying solely on room-temperature NMR to determine the conformation of flexible rings is a critical failure point. At 298K, the pseudorotation of cycloheptane derivatives is rapid on the NMR timescale, yielding a time-averaged spectrum that masks the true thermodynamic ground state[5].

To achieve high scientific integrity, we must employ a self-validating system : empirical cryogenic NMR data must be orthogonally verified by first-principles quantum mechanical modeling.

Fig 2: Self-validating workflow integrating VT-NMR and DFT for conformational analysis.

Protocol 1: Empirical Thermodynamic Profiling via VT-NMR

Causality Check: We utilize CD2​Cl2​ instead of standard CDCl3​ because chloroform freezes at -63°C, which is often not cold enough to cross the coalescence temperature of highly flexible 7-membered rings. CD2​Cl2​ allows us to probe down to -90°C.

• Sample Preparation: Dissolve 10 mg of highly pure tert-butyl 4-oxocycloheptanecarboxylate in 0.6 mL of anhydrous CD2​Cl2​ [5].

• Baseline Acquisition: Acquire high-resolution ¹H and ¹³C NMR spectra at 298 K to establish the time-averaged baseline.

• Cryogenic Titration: Lower the NMR probe temperature in 10 K increments. Monitor the decoalescence of the tert-butyl methyl protons and the ring's methylene protons.

• Thermodynamic Extraction: Once the slow-exchange regime is reached (typically < 200 K), integrate the distinct signals representing the frozen conformers.

• Calculation: Calculate the equilibrium constant ( Keq​ ) from the integration ratios, and derive the Gibbs free energy difference using ΔG=−RTlnKeq​ .

Protocol 2: In Silico Validation (DFT)

Causality Check: Empirical NMR provides energy differences but cannot definitively assign 3D geometries to the peaks. We use DFT with the Gauge-Independent Atomic Orbital (GIAO) method to calculate theoretical NMR shifts, matching them to the empirical data to close the validation loop[5].

• Conformational Search: Utilize a Molecular Mechanics force field (e.g., MMFF94) to generate a stochastic conformational ensemble, ensuring all pseudorotation states (TC, C, TB, B) are sampled[5].

• Geometry Optimization: Submit conformers within a 5 kcal/mol window to DFT optimization. Use the B3LYP functional and 6-311+G(d,p) basis set[2]. Apply a Polarizable Continuum Model (PCM) for dichloromethane to mimic the NMR environment.

• Frequency Verification: Perform vibrational frequency calculations. Confirm that the Twist-Chair global minimum has zero imaginary frequencies, proving it is a true thermodynamic ground state.

• Orthogonal Validation: Execute GIAO NMR shielding calculations on the optimized Twist-Chair geometry. If the calculated chemical shifts align with the low-temperature empirical VT-NMR peaks, the thermodynamic profile is definitively validated.

Conclusion

The thermodynamic stability of tert-butyl 4-oxocycloheptanecarboxylate is dictated by the energy minimization of its flexible 7-membered core, heavily influenced by the strain-relieving C4 ketone and the sterically demanding C1 tert-butyl ester. By understanding that the molecule will thermodynamically funnel into a Twist-Chair conformation with a pseudo-equatorial ester, researchers can accurately predict its spatial trajectory for structure-based drug design. Employing the self-validating VT-NMR and DFT workflow ensures that these conformational assumptions are grounded in rigorous, reproducible physical chemistry.

References

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• ResearchGate - Conformational analysis of cycloheptane, oxacycloheptane, 1,2-dioxacycloheptane, 1,3-dioxacycloheptane, and 1,4-dioxacycloheptane Source: ResearchGate URL:[Link]

• Chemistry LibreTexts - Kinetic vs. Thermodynamic Alkylation Products Source: LibreTexts URL:[Link]

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Navigating the Safety Profile of tert-Butyl 4-Oxocycloheptanecarboxylate: A Technical Guide for Researchers

An In-depth Examination of Hazards and Safe Handling Protocols Based on Analogue Data

For scientists and professionals in drug development, understanding the safety profile of every chemical intermediate is paramount. This guide focuses on tert-butyl 4-oxocycloheptanecarboxylate, a heterocyclic compound of interest in synthetic chemistry. A comprehensive search for a specific Safety Data Sheet (SDS) for this compound has revealed a significant data gap. Therefore, this document provides a detailed safety and handling guide based on the available data for its closest structural analogue, tert-butyl 4-oxocyclohexanecarboxylate (CAS No. 38446-95-6). Researchers must interpret this information as a precautionary guide and handle the cycloheptane derivative with the assumption that it may exhibit similar hazards.

Hazard Identification and Classification

While specific toxicological data for tert-butyl 4-oxocycloheptanecarboxylate is not available, the GHS classifications for its cyclohexane analogue provide a basis for a conservative risk assessment. The primary hazards are anticipated to be irritation to the skin and eyes, and potential for specific target organ toxicity.

Table 1: GHS Hazard Classification for tert-Butyl 4-Oxocyclohexanecarboxylate [1]

Hazard Class	Category	Hazard Statement	Signal Word	Pictogram
Skin Irritation	2	H315: Causes skin irritation	Warning	GHS07
Eye Irritation	2A	H319: Causes serious eye irritation	Warning	GHS07
Specific target organ toxicity — single exposure	3	H336: May cause drowsiness or dizziness	Warning	GHS07

It is crucial to note that these classifications are for the six-membered ring analogue. The slightly larger seven-membered ring of tert-butyl 4-oxocycloheptanecarboxylate may influence its reactivity and toxicological profile. Therefore, a cautious approach is warranted.

Risk Assessment and Mitigation

The anticipated hazards necessitate a thorough risk assessment for all laboratory procedures involving this compound. The primary routes of exposure are dermal contact, eye contact, and inhalation.

Health Hazards

• Skin Irritation : Prolonged or repeated contact with the skin may cause irritation, characterized by redness, itching, and inflammation.

• Eye Irritation : Direct contact with the eyes is likely to cause serious irritation, potentially leading to pain, tearing, and redness.

• Inhalation : While the vapor pressure is expected to be low, inhalation of any dusts or aerosols may cause respiratory tract irritation and could lead to drowsiness or dizziness.

Engineering Controls

The primary line of defense against exposure is the implementation of robust engineering controls.

• Fume Hood : All handling of tert-butyl 4-oxocycloheptanecarboxylate should be conducted in a well-ventilated chemical fume hood to minimize inhalation exposure.

• Safety Shower and Eyewash Station : A readily accessible and tested safety shower and eyewash station are mandatory in the immediate vicinity of the work area.

Personal Protective Equipment (PPE)

The use of appropriate PPE is essential to prevent direct contact with the compound.

• Eye Protection : Chemical safety goggles or a face shield are required.

• Hand Protection : Chemically resistant gloves (e.g., nitrile) should be worn. It is advisable to consult glove manufacturer data for specific chemical compatibility.

• Body Protection : A laboratory coat must be worn. For larger quantities or procedures with a higher risk of splashing, a chemical-resistant apron is recommended.

• Respiratory Protection : If there is a risk of generating dusts or aerosols that cannot be controlled by a fume hood, a NIOSH-approved respirator with an appropriate cartridge should be used.

Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is critical for maintaining a safe laboratory environment.

Handling

• Avoid all direct contact with the substance.

• Wash hands thoroughly after handling.

• Ensure adequate ventilation at all times.

• Avoid the formation of dusts and aerosols.

Storage

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.

• Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

First-Aid Measures

• After Inhalation : Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.

• After Skin Contact : Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation develops or persists.

• After Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.

• After Ingestion : Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Accidental Release Measures

• Small Spills : Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a suitable container for disposal.

• Large Spills : Evacuate the area. Prevent the spill from entering drains. Contain the spill with a dike of inert material. Contact emergency services and the institutional safety office.

Diagram 1: Emergency Response Workflow

Caption: Workflow for responding to an exposure or spill incident.

Conclusion

While a specific Safety Data Sheet for tert-butyl 4-oxocycloheptanecarboxylate is not currently available, a conservative approach based on its close structural analogue, tert-butyl 4-oxocyclohexanecarboxylate, allows for the development of robust safety protocols. Researchers and drug development professionals must handle this compound with the assumption that it causes skin and serious eye irritation, and may cause drowsiness or dizziness. Adherence to the engineering controls, personal protective equipment guidelines, and emergency procedures outlined in this guide is essential for minimizing risk and ensuring a safe laboratory environment. It is imperative that any new safety information for this compound be incorporated into laboratory safety protocols as it becomes available.

References

• NextSDS. tert-butyl 4-oxocyclohexane-1-carboxylate — Chemical Substance Information. [Link][1]

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An In-depth Technical Guide to the Crystal Structure and X-ray Diffraction of Cycloheptanone Derivatives for Pharmaceutical Research

Abstract

The seven-membered carbocyclic scaffold, particularly the cycloheptanone core, represents a pivotal structural motif in medicinal chemistry, offering a unique conformational landscape for the design of novel therapeutic agents. This guide provides a comprehensive technical overview of the synthesis, crystal structure analysis, and X-ray diffraction of cycloheptanone derivatives, with a specific focus on the structural characteristics of this important class of molecules. While the precise crystal structure of tert-butyl 4-oxocycloheptanecarboxylate is not publicly available at the time of this writing, this guide will utilize a representative cycloheptanone derivative, (2E,7E)-2,7-Bis[(thiophen-2-yl)methylidene]cycloheptanone, to illustrate the principles and methodologies of single-crystal X-ray diffraction analysis. This document is intended for researchers, scientists, and drug development professionals engaged in the exploration of novel chemical entities.

Introduction: The Significance of the Cycloheptanone Core in Drug Discovery

The cycloheptane ring is a prominent feature in a variety of biologically active natural products and synthetic molecules.[1] Its inherent conformational flexibility allows for the precise spatial orientation of substituents, enabling targeted interactions with biological macromolecules.[1] The introduction of a ketone functionality, as in cycloheptanone, provides a handle for further chemical modifications and can participate in key binding interactions.

The journey of the seven-membered ring in chemistry began in 1836 with the synthesis of "suberone," now known as cycloheptanone.[1][2] Since then, cycloheptanone and its derivatives have emerged as versatile building blocks in the synthesis of complex molecules, including pharmaceuticals.[2] The unique three-dimensional space occupied by the cycloheptane scaffold makes it an attractive template for the design of novel therapeutics.[1]

tert-Butyl 4-oxocycloheptanecarboxylate, with its sterically demanding tert-butyl ester group, is a compound of interest for probing structure-activity relationships (SAR) in drug design. The ester functionality can influence solubility and cell permeability, while the bulky tert-butyl group can impact the conformational preference of the cycloheptane ring and its interaction with binding pockets.

Synthesis and Crystallization of Cycloheptanone Derivatives

The synthesis of cycloheptanone derivatives can be achieved through various organic reactions. A common strategy involves the ring expansion of a corresponding cyclohexanone.[3] Other methods include the cyclization of long-chain dicarboxylic acids or their esters.[2] For instance, the synthesis of cycloheptanone itself can be achieved by the ketonization of calcium suberate.[2]

The synthesis of substituted cycloheptanones often involves multi-step sequences. For example, the synthesis of trans-4-(tert-butoxycarbonylamino)cyclohexanecarboxylic acid, a related six-membered ring system, utilizes a reductive amination of a 4-oxocyclohexane carboxylate.[4] Similar strategies can be envisioned for the synthesis of tert-butyl 4-oxocycloheptanecarboxylate.

General Protocol for the Synthesis of Cycloheptanone Derivatives

A generalized synthetic approach to substituted cycloheptanones may involve the following steps:

• Starting Material Selection: Choice of a suitable precursor, such as a corresponding cycloheptane derivative or a linear dicarboxylic acid.

• Functional Group Interconversion: Introduction of the ketone and ester functionalities through oxidation and esterification reactions.

• Purification: Purification of the final product using techniques like column chromatography, distillation, or recrystallization.

Crystal Growth: The Gateway to Structural Elucidation

Obtaining high-quality single crystals is a prerequisite for X-ray diffraction analysis.[5] The process of crystallization is often a matter of trial and error, involving the slow cooling of a saturated solution, solvent evaporation, or vapor diffusion.

Experimental Protocol for Crystal Growth:

• Solvent Selection: A range of solvents with varying polarities should be screened to determine the optimal conditions for crystal growth.

• Solution Preparation: A saturated or near-saturated solution of the purified compound is prepared at an elevated temperature.

• Inducing Crystallization:

  • Slow Cooling: The solution is allowed to cool slowly to room temperature, followed by further cooling in a refrigerator or freezer.

  • Solvent Evaporation: The solution is left in a loosely capped vial to allow for the slow evaporation of the solvent.

  • Vapor Diffusion: A solution of the compound is placed in a small vial, which is then placed in a larger sealed container with a more volatile anti-solvent. The anti-solvent vapor slowly diffuses into the solution, reducing the solubility of the compound and inducing crystallization.

Single-Crystal X-ray Diffraction: Unveiling the Molecular Architecture

Single-crystal X-ray diffraction (SC-XRD) is an unparalleled analytical technique for determining the precise three-dimensional arrangement of atoms in a crystalline solid.[5][6] This non-destructive method provides detailed information about bond lengths, bond angles, and the overall molecular conformation.[7]

The Principles of X-ray Diffraction

When a beam of monochromatic X-rays strikes a crystal, the electrons in the atoms of the crystal scatter the X-rays. In a crystalline material, the atoms are arranged in a regular, repeating lattice. This periodicity causes the scattered X-rays to interfere with each other constructively and destructively, producing a unique diffraction pattern of spots. The positions and intensities of these spots are directly related to the arrangement of atoms in the crystal.

Experimental Workflow for Single-Crystal X-ray Diffraction

The process of determining a crystal structure using SC-XRD involves several key steps, as illustrated in the following workflow:

Figure 1: A generalized workflow for single-crystal X-ray diffraction analysis.

Detailed Protocol for Data Collection and Structure Refinement:

• Crystal Mounting: A suitable single crystal is carefully selected and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in the X-ray beam of a diffractometer. The crystal is rotated, and a series of diffraction images are collected at different orientations.

• Data Processing: The raw diffraction images are processed to determine the unit cell parameters and the intensities of the diffraction spots.

• Structure Solution: The initial atomic positions are determined from the processed data using computational methods.

• Structure Refinement: The initial structural model is refined against the experimental data to obtain the most accurate atomic positions, bond lengths, and bond angles.

• Structure Validation: The final structure is validated to ensure its chemical and crystallographic reasonability.

Case Study: Crystal Structure of (2E,7E)-2,7-Bis[(thiophen-2-yl)methylidene]cycloheptanone

As a proxy for understanding the structural features of a cycloheptanone derivative, we will examine the crystal structure of (2E,7E)-2,7-Bis[(thiophen-2-yl)methylidene]cycloheptanone.[8]

Crystallographic Data

The following table summarizes the key crystallographic data for this compound.

Parameter	Value
Chemical Formula	C₁₇H₁₆OS₂
Molecular Weight	300.44 g/mol
Crystal System	Orthorhombic
Space Group	Pbcn
a (Å)	16.383(2)
b (Å)	11.6119(14)
c (Å)	7.8213(7)
V (ų)	1487.9(3)
Z	4

Data obtained from reference[8].

Molecular Structure and Conformation

The crystal structure reveals that the cycloheptanone ring adopts a twisted chair conformation .[8] This is a common low-energy conformation for cycloheptane and its derivatives, which helps to alleviate torsional and angle strain within the seven-membered ring.

Key structural features include:

• The molecule possesses twofold rotational symmetry, with the carbonyl group lying on the rotation axis.[8]

• The two thiophene rings are in an anti arrangement with respect to the carbonyl oxygen.[8]

• The mean plane of the cycloheptanone ring forms a dihedral angle of 50.12(19)° with the planes of the thiophene rings.[8]

The C=O bond length of 1.227(5) Å is typical for a ketone.[8] The molecule exhibits an E,E conformation with respect to the two exocyclic C=C double bonds.[8]

Supramolecular Interactions

In the crystal lattice, the molecules are organized through a network of intermolecular interactions. In this particular structure, inversion dimers are formed through pairs of C—H···O hydrogen bonds.[8] These dimers are further interconnected by another C—H···O interaction, forming a chain along the c-axis.[8] Additionally, intramolecular C—H···S hydrogen bonds are observed.[8]

Implications for Drug Development

The detailed structural information obtained from X-ray diffraction is invaluable for drug development. It allows for:

• Structure-Activity Relationship (SAR) Studies: Understanding how the three-dimensional structure of a molecule relates to its biological activity.

• Rational Drug Design: Designing new molecules with improved potency, selectivity, and pharmacokinetic properties.

• Pharmacophore Modeling: Identifying the key structural features responsible for a molecule's biological activity.

• Polymorph Screening: Identifying and characterizing different crystalline forms of a drug substance, which can have significant implications for its stability, solubility, and bioavailability.

The conformational flexibility of the cycloheptanone ring, as revealed by crystallographic studies, is a key consideration in the design of cycloheptanone-based drugs. By strategically placing substituents on the ring, it is possible to favor specific conformations that are optimal for binding to a biological target.

Conclusion

This technical guide has provided a comprehensive overview of the synthesis, crystallization, and X-ray diffraction analysis of cycloheptanone derivatives. While the specific crystal structure of tert-butyl 4-oxocycloheptanecarboxylate remains to be determined, the analysis of a representative cycloheptanone derivative highlights the power of single-crystal X-ray diffraction in elucidating the detailed molecular architecture of these important pharmaceutical building blocks. The insights gained from such studies are crucial for advancing the rational design of new and effective therapeutic agents.

References

• Nanjing Finechem Holdings Co., Ltd. (n.d.). tert-Butyl 4-oxocyclohexanecarboxylate Laboratory Chemical | Professional Supply. Retrieved from [Link]

• (2E,7E)-2,7-Bis[(thiophen-2-yl)methylidene]cycloheptanone. (2014). Acta Crystallographica Section E: Structure Reports Online, 70(Pt 7), o722–o723. [Link]

• Cheung, E. Y., & Harris, K. D. M. (2006). Crystal Structure Solution of Organic Compounds from X-ray Powder Diffraction Data. Journal of the Crystallographic Society of Japan, 48(5), 321-329. [Link]

• Zhang, Y., Liu, J., Ma, Y., & Wang, W. (2024). Fast growth of single-crystal covalent organic frameworks for laboratory x-ray diffraction. Science, 385(6708), eado1018. [Link]

• Grazulis, S., Daskevic, D., Merkys, A., Chateigner, D., Lutterotti, L., Quiros, M., Serebryanaya, N. R., Moeck, P., Downs, R. T., & LeBail, A. (2012). Crystallography Open Database (COD): an open-access collection of crystal structures and platform for world-wide collaboration. Nucleic acids research, 40(Database issue), D420–D427. [Link]

• Edafiogho, I. O., Scott, K. R., Moore, J. A., Farrar, W. A., & Nicholson, J. M. (2011). tert-Butyl 4-(4-chloroanilino)-6-methyl-2-oxocyclohex-3-enecarboxylate. Acta crystallographica. Section E, Structure reports online, 67(Pt 1), o224. [Link]

• Wikipedia. (2024, March 19). Cycloheptanone. In Wikipedia. [Link]

• Physical Sciences Data-science Service. (n.d.). Cambridge Structural Database (CSD). Retrieved from [Link]

• re3data.org. (2026, February 3). Cambridge Structural Database. [Link]

• Layana, K. C., et al. (2015). (2E,7E)-2,7-Bis[(thiophen-2-yl)methylidene]cycloheptanone. ResearchGate. [Link]

• Grazulis, S., et al. (2009). Crystallography Open Database - An Open-Access Collection of Crystal Structures. ResearchGate. [Link]

• Grokipedia. (n.d.). Cycloheptanone. Retrieved from [Link]

• Friščić, T., & Jones, W. (2007). Powder X-ray Diffraction as an Emerging Method to Structurally Characterize Organic Solids. Journal of the American Chemical Society, 129(27), 8556–8565. [Link]

• Perles, J. (Ed.). (2021). Characterisation and Study of Compounds by Single Crystal X-Ray Diffraction. MDPI. [Link]

• Dömling, A. (2023). Accelerating Drug Discovery: Synthesis of Complex Chemotypes via Multicomponent Reactions. ACS Medicinal Chemistry Letters, 14(3), 273–277. [Link]

• DrugFuture. (n.d.). Cycloheptanone. Retrieved from [Link]

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• Löfås, S., et al. (2015). Molecular structure of 7 from X-ray crystallographic analysis. ResearchGate. [Link]

• Kozioł, A., et al. (2016). Synthesis and Biological Activity of New 4‐tert‐Butylcyclohexanone Derivatives. Chemistry & Biodiversity, 13(8), 1031-1038. [Link]

• Li, Y., et al. (2024). Synthesis of Seven- and Eight-Membered Rings by a Brønsted Acid Catalyzed Cationic Carbocyclization of Biphenyl Embedded Enynes. Organic Letters, 26(16), 3364–3369. [Link]

• Gademsetty, V. S., et al. (2014). Recent Developments in the Stereocontrolled Synthesis of Highly Substituted Cyclopentane Core Structures: From Drug Discovery Research to Natural Product Synthesis. Current Organic Chemistry, 18(6), 725-757. [Link]

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• Shimizu, Y., et al. (2013). A scalable synthesis of the (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole ((S)-t-BuPyOx) ligand. Beilstein Journal of Organic Chemistry, 9, 1637–1642. [Link]

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• KAUST Repository. (n.d.). CCDC 2378600: Experimental Crystal Structure Determination : (4-t-butyl-2-fluorocyclohexa-2,5-dien-1-yl)(3,4-dihydroisoquinolin-2(1H) -. Retrieved from [Link]

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Protocols & Analytical Methods

step-by-step synthesis protocol for tert-butyl 4-oxocycloheptanecarboxylate

Title: Strategic Homologation Protocol: Synthesis of tert-Butyl 4-oxocycloheptanecarboxylate Document Type: Advanced Application Note & Experimental Protocol Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals

Strategic Overview & Mechanistic Rationale

The synthesis of medium-sized rings (7- to 9-membered) is historically plagued by entropic penalties and regiochemical ambiguities. To synthesize tert-butyl 4-oxocycloheptanecarboxylate (CAS 2177267-77-3)[1], a highly efficient one-carbon homologation (ring expansion) of the commercially available six-membered precursor, tert-butyl 4-oxocyclohexanecarboxylate, is employed.

Regiochemical Fidelity via Topological Symmetry The classic challenge in ketone ring expansion is predicting and controlling regioselectivity—specifically, determining which α -carbon migrates. In this protocol, the starting material possesses a plane of symmetry ( Cs​ ) passing through C1 and C4. Consequently, the insertion of a methylene carbene equivalent on either side of the carbonyl (between C3-C4 or C4-C5) yields the exact same topological product: a 7-membered ring where the ketone is situated three bonds away from the ester in either direction. This symmetry-driven approach guarantees a single regioisomer, bypassing the complex chromatographic separations usually required in homologations.

Mechanistic Causality The reaction utilizes trimethylsilyldiazomethane (TMSCHN₂), a stable and non-explosive alternative to diazomethane, to achieve the homologation[2]. The process is mediated by a Lewis acid (BF₃·Et₂O), which coordinates to the carbonyl oxygen, drastically increasing its electrophilicity. An equatorial attack by TMSCHN₂ forms a zwitterionic intermediate, which is immediately followed by the antiperiplanar migration of the adjacent C-C bond and the irreversible expulsion of nitrogen gas[3]. This cascade yields an α -trimethylsilyl cycloheptanone intermediate. To afford the final unsubstituted target molecule, the intermediate is subsequently desilylated using tetrabutylammonium fluoride (TBAF), which selectively cleaves the C-Si bond[4].

Workflow Visualization

Figure 1: Two-step synthetic workflow for homologation of tert-butyl 4-oxocyclohexanecarboxylate.

Materials and Reagents

The following quantitative data summarizes the stoichiometric requirements for a 10.0 mmol scale synthesis.

Reagent	MW ( g/mol )	Eq.	Amount	Function
tert-Butyl 4-oxocyclohexanecarboxylate	198.26	1.0	1.98 g (10.0 mmol)	Starting Material
Trimethylsilyldiazomethane (2.0 M)	114.22	1.3	6.5 mL (13.0 mmol)	Homologating Agent
Boron trifluoride diethyl etherate	141.93	1.2	1.48 mL (12.0 mmol)	Lewis Acid
Tetrabutylammonium fluoride (1.0 M)	261.46	1.5	15.0 mL (15.0 mmol)	Desilylating Agent
Dichloromethane (Anhydrous)	84.93	-	50 mL	Solvent (Step 1)
Tetrahydrofuran (Anhydrous)	72.11	-	40 mL	Solvent (Step 2)

Step-by-Step Experimental Protocol

Phase 1: Lewis Acid-Mediated Ring Expansion

• Preparation: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and a rubber septum under an argon atmosphere.

• Substrate Solvation: Dissolve tert-butyl 4-oxocyclohexanecarboxylate (1.98 g, 10.0 mmol) in anhydrous DCM (50 mL).

• Cooling: Submerge the reaction flask in a dry ice/acetone bath and allow it to cool to -78 °C for 15 minutes.

• Activation: Add BF₃·Et₂O (1.48 mL, 12.0 mmol) dropwise via syringe. Stir the mixture at -78 °C for 15 minutes to ensure complete Lewis acid-carbonyl complexation.

  • Expert Insight: Premature addition of TMSCHN₂ before full Lewis acid complexation can lead to the formation of epoxide byproducts rather than the desired ring expansion[3].

• Insertion: Slowly add TMSCHN₂ (2.0 M in hexanes, 6.5 mL, 13.0 mmol) dropwise over 10 minutes.

  • Self-Validation Checkpoint: Immediate effervescence (nitrogen gas evolution) will be observed. The cessation of bubbling indicates the consumption of the diazo species.

• Reaction Progression: Stir the reaction at -78 °C for 2 hours, then gradually warm the bath to 0 °C over 1 hour.

• Quenching: Quench the reaction carefully at 0 °C by the slow addition of saturated aqueous NaHCO₃ (30 mL).

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (3 x 30 mL). Wash the combined organic layers with brine (50 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude α -TMS-cycloheptanone intermediate.

Phase 2: Desilylation

• Solvation: Dissolve the crude intermediate in anhydrous THF (40 mL) and cool to 0 °C under argon.

• Cleavage: Add TBAF (1.0 M in THF, 15.0 mL, 15.0 mmol) dropwise.

  • Expert Insight: The highly nucleophilic fluoride ion selectively attacks the silicon atom, cleaving the C-Si bond to generate an enolate, which is subsequently protonated upon aqueous workup[4].

• Maturation: Remove the ice bath and stir the mixture at room temperature for 2 hours.

• Workup: Quench with deionized water (30 mL) and extract with Ethyl Acetate (3 x 40 mL). Wash the combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify the crude residue via flash column chromatography on silica gel (Eluent: Hexanes/Ethyl Acetate, gradient 95:5 to 80:20) to afford pure tert-butyl 4-oxocycloheptanecarboxylate.

Analytical Characterization

To ensure the trustworthiness of the synthesized material, validate the product against the following expected analytical parameters:

Technique	Target Signal / Parameter	Expected Value / Observation
¹H NMR (CDCl₃)	tert-Butyl group	~1.45 ppm (s, 9H)
¹³C NMR (CDCl₃)	Ketone Carbonyl (C4)	~213.0 ppm
¹³C NMR (CDCl₃)	Ester Carbonyl (C1)	~174.5 ppm
ESI-MS (m/z)	[M+Na]⁺ Adduct	235.1 (Exact Mass: 212.14)
TLC (Hex/EtOAc 8:2)	Retention Factor ( Rf​ )	~0.45 (Visualized with KMnO₄ stain)

References

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• ResearchGate.Mechanism of the Regio- and Diastereoselective Ring Expansion Reaction Using Trimethylsilyldiazomethane.
• University of Glasgow.
• Semantic Scholar.New methods and reagents in organic synthesis. 10. trimethylsilydiazomethane(TMSCHN2).

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ring expansion reaction mechanisms involving tert-butyl 4-oxocycloheptanecarboxylate

An Application Guide to Ring Expansion Reactions of tert-Butyl 4-Oxocycloheptanecarboxylate for the Synthesis of Medium-Sized Carbocycles

Introduction: The Challenge and Strategic Value of Medium-Sized Rings

In the landscape of medicinal chemistry and natural product synthesis, medium-sized carbocycles (8-11 membered rings) represent a class of structures that are both highly valuable and notoriously difficult to synthesize.[1][2] These motifs are prevalent in a wide array of bioactive compounds, offering unique three-dimensional conformations that can interact with biological targets in ways that are inaccessible to more common five- and six-membered rings.[3][4] However, the direct cyclization to form these rings is often thwarted by unfavorable enthalpic and entropic factors, such as severe transannular strain and a low probability of bond-forming encounters.[2][5]

Ring-expansion strategies provide a powerful and kinetically favorable alternative to direct cyclization.[1][6] By starting with a smaller, more readily accessible ring and inserting one or more atoms, chemists can efficiently construct these complex architectures. This application note provides a detailed guide to the most pertinent ring expansion reaction mechanisms and protocols as applied to tert-butyl 4-oxocycloheptanecarboxylate, a versatile starting material for generating functionalized eight-membered cyclooctanone derivatives. These derivatives are valuable scaffolds for building small-molecule libraries in drug discovery programs.[2][7]

We will focus on two canonical one-carbon ring expansion methodologies: the Tiffeneau-Demjanov rearrangement and the diazomethane-mediated expansion, offering mechanistic insights and field-tested protocols for their successful implementation.

Methodology 1: The Tiffeneau-Demjanov Rearrangement

The Tiffeneau-Demjanov rearrangement is a classic and reliable method for the one-carbon ring expansion of cyclic ketones.[8][9] The overall transformation involves converting the starting ketone into a 1-aminomethyl-cycloalkanol, which, upon treatment with nitrous acid, undergoes a pinacol-type rearrangement to yield the homologous, ring-expanded ketone.[8][10][11]

Mechanistic Rationale

The driving force for the reaction is the formation of a highly unstable primary carbocation following the diazotization of the primary amine. This intermediate rapidly rearranges to a more stable and resonance-stabilized oxonium ion, with the concomitant migration of one of the adjacent ring carbons. The choice of which carbon migrates can be influenced by steric and electronic factors, though in a symmetrical system like that derived from our substrate, the outcome is straightforward.

The mechanism proceeds through three key stages:

• Nucleophilic Addition & Reduction: The parent ketone is first converted to a β-amino alcohol. A common route is through the formation of a cyanohydrin, followed by its reduction to the primary amine.

• Diazotization: The primary amino group reacts with nitrous acid (generated in situ from sodium nitrite and a strong acid) to form a diazonium salt.

• Rearrangement and Expansion: The diazonium salt is an excellent leaving group, and its departure as nitrogen gas generates a primary carbocation. A carbon atom from the cycloheptane ring migrates to this cationic center, expanding the ring and forming a stabilized oxonium ion, which is then deprotonated to give the final cyclooctanone product.[10][12]

Figure 1: General workflow of the Tiffeneau-Demjanov rearrangement.

Experimental Protocol: Tiffeneau-Demjanov Expansion of tert-Butyl 4-Oxocycloheptanecarboxylate

Materials:

• tert-Butyl 4-oxocycloheptanecarboxylate

• Potassium cyanide (KCN)

• Acetic acid

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether or THF

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl)

• Standard glassware for organic synthesis under inert atmosphere

Protocol:

Step A: Synthesis of the Cyanohydrin Intermediate

• In a round-bottom flask equipped with a magnetic stirrer, dissolve tert-butyl 4-oxocycloheptanecarboxylate (1.0 eq) in a suitable solvent like ethanol.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of potassium cyanide (1.2 eq) in water.

• Carefully add acetic acid (1.2 eq) dropwise to the stirring mixture, ensuring the temperature remains below 10 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC until the starting material is consumed.

• Perform an aqueous workup by extracting the product with diethyl ether. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude cyanohydrin is often used directly in the next step.

Step B: Reduction to 1-(Aminomethyl)cycloheptanol Derivative

• Caution: LiAlH₄ reacts violently with water. All glassware must be flame-dried, and the reaction must be run under an inert atmosphere (N₂ or Ar).

• Suspend LiAlH₄ (2.0 eq) in anhydrous diethyl ether or THF in a flame-dried, three-necked flask fitted with a dropping funnel and reflux condenser.

• Cool the suspension to 0 °C.

• Dissolve the crude cyanohydrin from Step A in anhydrous diethyl ether and add it dropwise to the LiAlH₄ suspension via the dropping funnel.

• After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 4-6 hours.

• Cool the reaction to 0 °C and quench sequentially by the slow, dropwise addition of water, followed by 15% aqueous NaOH, and then more water (Fieser workup).

• Filter the resulting solid (aluminum salts) and wash thoroughly with ether.

• Dry the combined organic filtrate over anhydrous sodium sulfate and concentrate under reduced pressure to yield the crude β-amino alcohol.

Step C: Diazotization and Ring Expansion

• Dissolve the crude amino alcohol from Step B in an aqueous solution of acetic acid at 0 °C.

• Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 eq) dropwise. Vigorous gas evolution (N₂) will be observed. Maintain the temperature between 0-5 °C.

• Stir the reaction at 0-5 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Extract the product with diethyl ether. Wash the organic layer with saturated aqueous sodium bicarbonate, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, concentrate under reduced pressure, and purify the resulting crude ketone by column chromatography on silica gel to yield tert-butyl 5-oxocyclooctanecarboxylate.

Methodology 2: Diazomethane-Mediated Ring Expansion

The reaction of cyclic ketones with diazomethane or its derivatives is a direct and often high-yielding method for one-carbon ring expansion.[13][14] The reaction, sometimes referred to as the Büchner–Curtius–Schlotterbeck reaction, proceeds via nucleophilic attack of the diazomethane on the carbonyl carbon.[15]

Mechanistic Rationale

The mechanism begins with the nucleophilic addition of diazomethane to the carbonyl carbon, forming a tetrahedral intermediate.[13][15] This intermediate collapses, expelling the highly stable dinitrogen molecule and generating a carbocation. A subsequent 1,2-alkyl shift (the ring expansion step) leads to the homologous ketone.[13][14] A competing pathway can lead to the formation of an epoxide, although the migratory aptitude of the ring carbons generally favors the expansion pathway.

The use of a Lewis acid, such as boron trifluoride etherate (BF₃·OEt₂), can significantly promote the reaction and enhance its regioselectivity.[16][17] The Lewis acid activates the carbonyl group towards nucleophilic attack. Studies have shown that with substituted cyclic ketones, the reaction proceeds with a high degree of regio- and diastereoselectivity.[16][18]

Safety Imperative: Diazomethane is highly toxic and explosive. It should only be handled by trained personnel using specialized, non-ground glassware. A safer and more practical alternative is trimethylsilyldiazomethane (TMS-diazomethane), which is commercially available as a solution in hexanes and generally preferred in modern synthesis.[19]

Figure 2: Mechanism of Lewis acid-promoted diazomethane ring expansion.

Experimental Protocol: TMS-Diazomethane Ring Expansion

Materials:

• tert-Butyl 4-oxocycloheptanecarboxylate

• Trimethylsilyldiazomethane (TMS-diazomethane), 2.0 M solution in hexanes

• Boron trifluoride etherate (BF₃·OEt₂)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Standard flame-dried glassware for inert atmosphere reactions

Protocol:

• Caution: TMS-diazomethane is toxic and should be handled in a well-ventilated fume hood. BF₃·OEt₂ is corrosive and moisture-sensitive.

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet.

• Dissolve tert-butyl 4-oxocycloheptanecarboxylate (1.0 eq) in anhydrous DCM.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add BF₃·OEt₂ (0.2 eq) to the stirred solution.

• Add TMS-diazomethane (2.0 M solution in hexanes, 1.2 eq) dropwise via syringe over 30 minutes, ensuring the internal temperature does not rise above -70 °C. A yellow color should persist.

• Stir the reaction mixture at -78 °C for 2-4 hours, monitoring by TLC.

• Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution at -78 °C.

• Allow the mixture to warm to room temperature. Separate the layers and extract the aqueous layer twice with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the residue by column chromatography on silica gel to afford tert-butyl 5-oxocyclooctanecarboxylate.

Comparative Analysis of Ring Expansion Strategies

Feature	Tiffeneau-Demjanov Rearrangement	TMS-Diazomethane Mediated Expansion
Reagents	KCN, LiAlH₄, NaNO₂, HCl	TMS-diazomethane, BF₃·OEt₂
Number of Steps	3 (from ketone)	1 (from ketone)
Reaction Conditions	Varied (0 °C to reflux)	Cryogenic (-78 °C)
Key Intermediates	β-amino alcohol, diazonium salt	Tetrahedral adduct, carbocation
Safety Concerns	Highly toxic KCN, pyrophoric LiAlH₄	Toxic TMS-diazomethane, corrosive BF₃·OEt₂
Advantages	Well-established, avoids highly explosive reagents like pure diazomethane.	High-yielding, single-step transformation.
Limitations	Multi-step sequence can lead to lower overall yields.	Requires cryogenic temperatures and careful handling of hazardous reagents.

Conclusion and Outlook

Both the Tiffeneau-Demjanov rearrangement and the diazomethane-mediated reaction are powerful tools for the ring expansion of tert-butyl 4-oxocycloheptanecarboxylate to its corresponding cyclooctanone derivative. The choice of method will depend on the researcher's familiarity with the required reagents, available equipment, and desired scale. The Tiffeneau-Demjanov route, while longer, relies on more traditional reagents, whereas the TMS-diazomethane protocol offers a more direct and efficient, albeit technically demanding, path. The resulting eight-membered ring ketone is a valuable building block, primed for further functionalization and incorporation into complex molecular architectures for drug discovery and development.[2][4]

References

• BenchChem. (2025). Application Notes and Protocols for Ring-Expansion Strategies in Medium-Ring Ketone Synthesis. BenchChem.
• Organic Syntheses. (n.d.). One-Carbon Ring Expansion of Cycloalkanones to Conjugated Cycloalkenones. Organic Syntheses Procedure.
• BenchChem. (2025).
• Sakai, T., Ito, S., Furuta, H., Kawahara, Y., & Mori, Y. (2012). Mechanism of the Regio- and Diastereoselective Ring Expansion Reaction Using Trimethylsilyldiazomethane.
• Homework.Study.com. (n.d.). Treatment of a cyclic ketone with diazomethane is a method for accomplishing a ring-expansion...
• Sakai, T., Ito, S., Furuta, H., Kawahara, Y., & Mori, Y. (2012). Mechanism of the regio- and diastereoselective ring expansion reaction using trimethylsilyldiazomethane. PubMed.
• Sakai, T., Ito, S., Furuta, H., Kawahara, Y., & Mori, Y. (2012). Mechanism of the Regio- and Diastereoselective Ring Expansion Reaction Using Trimethylsilyldiazomethane.
• Lee, H., Kim, J., & Koh, M. (2024). Medium-Sized Ring Expansion Strategies: Enhancing Small-Molecule Library Development. MDPI.
• Ertl, P., & Lounkine, E. (2024). Ring Systems in Medicinal Chemistry: A Cheminformatics Analysis of Ring Popularity in Drug Discovery Over Time. ChemRxiv.
• Cho, E. J., & Lee, S. (2023). Diastereoselective Ring Expansion of Cyclic Ketones Enabled by HAT-Initiated Radical Cascade.
• Vaia. (n.d.). Q32E Treatment of a cyclic ketone wit... [FREE SOLUTION].
• Lee, H., Kim, J., & Koh, M. (2024). Medium-Sized Ring Expansion Strategies: Enhancing Small-Molecule Library Development. MDPI.
• Wikipedia. (n.d.). Büchner–Curtius–Schlotterbeck reaction.
• Various Authors. (n.d.). The Reaction of Diazomethane and its Derivatives with Aldehydes and Ketones. Various Sources.
• ResearchGate. (n.d.). Regiochemistry of the ring expansion of cyclic ketones a The selective...
• Li, Y., Cheng, S., Tian, Y., Zhang, Y., & Zhao, Y. (2022).
• Baud, L. G., Manning, M. A., Arkless, H. L., Stephens, T. C., & Unsworth, W. P. (n.d.). Ring-Expansion Reactions in the - White Rose Research Online.
• Ashenhurst, J. (2025). Diazomethane (CH2N2). Master Organic Chemistry.
• Wikipedia. (n.d.). Tiffeneau–Demjanov rearrangement.
• Chem-Station. (2014). 蒂芬欧–捷姆扬诺夫重排反应(Tiffeneau-Demjanov Rearrangement).
• SynArchive. (n.d.). Tiffeneau-Demjanov Rearrangement.
• Wikipedia. (n.d.). 蒂芬諾–傑米揚諾夫重排反應.
• Chemistry LibreTexts. (2016). 30.3: Tiffeneau-Demjanov Rearrangement.

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Application Note: Catalytic Reduction Strategies for tert-Butyl 4-oxocycloheptanecarboxylate

Executive Summary

tert-Butyl 4-oxocycloheptanecarboxylate is a critical intermediate in the synthesis of bioactive cycloheptane-containing therapeutics. Unlike rigid six-membered rings, the seven-membered cycloheptane ring exhibits significant conformational flexibility, rapidly interconverting between twist-chair and boat forms. This dynamic behavior makes the diastereoselective reduction of the C4 ketone highly challenging.

This application note details two divergent, field-proven catalytic reduction protocols: a heterogeneous Rhodium-catalyzed hydrogenation designed for high cis-selectivity, and a homogeneous Ruthenium-catalyzed transfer hydrogenation optimized for accessing the trans-isomer.

Mechanistic Rationale & Catalyst Selection

The stereochemical outcome of cyclic ketone reduction is governed by the approach trajectory of the hydride source. Understanding the causality behind catalyst selection is critical for predictable scale-up.

• The Challenge of the Medium Ring: In 4-substituted cyclohexanones, cerium-mediated borohydride reductions (Luche conditions) often provide excellent stereocontrol due to the rigid chair conformation . However, applying these identical conditions to conformationally flexible cycloheptanones frequently yields near 1:1 diastereomeric mixtures.

• Heterogeneous Control (cis-selective): To overcome ring flexibility, heterogeneous catalysis utilizes surface adsorption. When using 5% Rh/C under H₂ pressure, the bulky tert-butyl ester forces the molecule to adsorb onto the metal surface via its less sterically hindered face. Rhodium is specifically selected over Palladium because Rh exhibits superior activity for aliphatic cyclic ketones and provides higher facial selectivity without risking ester hydrogenolysis .

• Homogeneous Control (trans-selective): Ruthenium-catalyzed transfer hydrogenation operates via a concerted outer-sphere mechanism. Using a Ru(II) complex with a liquid hydrogen donor (e.g., formic acid or isopropanol), the steric bulk of the catalyst's ligands can be tuned to block the cis-approach, thereby favoring hydride delivery to yield the trans-alcohol , .

Quantitative Data: Catalyst Screening & Optimization

The following table summarizes the optimization data for the reduction of tert-butyl 4-oxocycloheptanecarboxylate, demonstrating how catalyst choice dictates the diastereomeric ratio (d.r.).

Reduction Strategy	Catalyst System	H₂ Source / Donor	Solvent	Temp (°C)	Yield (%)	d.r. (cis:trans)
Heterogeneous	5% Rh/C	H₂ gas (50 psi)	EtOAc	25	94	92 : 8
Heterogeneous	10% Pd/C	H₂ gas (100 psi)	MeOH	50	85	60 : 40
Homogeneous	RuCl₂(PPh₃)₃	HCOOH / Et₃N	THF	60	88	45 : 55
Homogeneous	Ru(OTf)(TsDPEN)	HCOOH / Et₃N	DMF	40	91	15 : 85

Table 1: Representative screening data highlighting the stereodivergent nature of Rh- vs. Ru-catalyzed reductions. Yields represent isolated products after chromatography.

Workflow & Pathway Visualization

Fig 1. Divergent stereochemical pathways for cycloheptanone catalytic reduction.

Fig 2. Standardized operational workflow for catalytic reduction protocols.

Validated Experimental Protocols

Protocol A: Diastereoselective Heterogeneous Hydrogenation (Rh/C)

Objective: Synthesis of cis-tert-butyl 4-hydroxycycloheptanecarboxylate. Causality Note: Ethyl acetate (EtOAc) is utilized as the solvent to prevent transesterification of the tert-butyl ester, a side reaction that frequently occurs if methanol or ethanol is used under prolonged catalytic conditions.

Step-by-Step Procedure:

• Preparation: In a clean, dry high-pressure hydrogenation vessel (e.g., Parr reactor), dissolve tert-butyl 4-oxocycloheptanecarboxylate (10.0 g, 47.1 mmol) in anhydrous EtOAc (100 mL).

• Catalyst Loading: Carefully add 5% Rh/C (1.0 g, 10 wt%). Safety: Dry Rh/C is pyrophoric; add the catalyst strictly under a gentle stream of nitrogen.

• Purging: Seal the reactor. Purge the vessel with N₂ gas (3 x 30 psi) to displace oxygen, followed by H₂ gas (3 x 30 psi) to saturate the headspace.

• Reaction: Pressurize the vessel to 50 psi with H₂. Stir vigorously (800 rpm) at 25 °C for 12 hours. The high stirring rate is critical to overcome mass transfer limitations of H₂ gas into the liquid phase.

• In-Process Control (IPC): Vent the reactor safely. Withdraw a 0.1 mL aliquot, filter through a 0.22 µm PTFE syringe filter, and analyze via GC-MS. The protocol is self-validating when the ketone molecular ion peak disappears completely.

• Workup: Filter the reaction mixture through a tightly packed pad of Celite to remove the Rh/C catalyst. Wash the pad with additional EtOAc (50 mL).

• Isolation: Concentrate the filtrate under reduced pressure to afford the crude product. Purify via flash column chromatography (Hexanes/EtOAc, 8:2) to yield the cis-isomer as a colorless oil.

Protocol B: Homogeneous Ruthenium-Catalyzed Transfer Hydrogenation

Objective: Synthesis of trans-tert-butyl 4-hydroxycycloheptanecarboxylate. Causality Note: Strict degassing is mandatory. Oxygen irreversibly binds to the Ru(II) center, displacing the active hydride and prematurely halting the catalytic cycle.

Step-by-Step Procedure:

• Solvent Degassing: Prepare a formic acid/triethylamine azeotropic mixture (5:2 molar ratio, 20 mL). Degas by sparging with argon for 30 minutes.

• Reaction Assembly: In an oven-dried Schlenk flask under argon, dissolve the ketone substrate (5.0 g, 23.5 mmol) in anhydrous, degassed THF (50 mL).

• Catalyst Addition: Add the Ru(II) catalyst (e.g., Ru(OTf)(TsDPEN), 0.5 mol%) to the solution. The solution will typically turn a deep orange/red color, indicating active complexation.

• Hydride Transfer: Slowly add the degassed HCOOH/Et₃N mixture via syringe. Heat the reaction to 40 °C.

• Monitoring: Monitor the reaction by TLC (Hexanes/EtOAc 7:3, stain with Phosphomolybdic Acid). The trans-alcohol typically exhibits a slightly higher Rf value than the cis-isomer on silica gel due to reduced intramolecular hydrogen bonding capabilities.

• Quenching & Extraction: Once complete (approx. 16 hours), cool to room temperature and quench by slowly adding saturated aqueous NaHCO₃ (50 mL) until gas evolution ceases. Extract with Dichloromethane (3 x 50 mL).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate. Purify via silica gel chromatography to isolate the trans-enriched product.

References

• Diastereoselective Electrocatalytic Hydrogenation of Cyclic Ketones Using a Proton-Exchange Membrane Reactor: A Step toward the Electrification of Fine-Chemical Production Source: ACS Energy Letters URL:[Link]

• Cerium(III) Chloride-Mediated Stereoselective Reduction of a 4-Substituted Cyclohexanone Using NaBH4 Source: Organic Process Research & Development URL:[Link]

• Ruthenium-catalyzed Reduction of Carbonyl Compounds Using Formic Acid Source: Bulletin of the Chemical Society of Japan URL:[Link]

• Toward efficient asymmetric hydrogenation: Architectural and functional engineering of chiral molecular catalysts Source: Proceedings of the National Academy of Sciences (PNAS) URL:[Link]

tert-butyl 4-oxocycloheptanecarboxylate applications in active pharmaceutical ingredient (API) synthesis

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocols

Introduction & Chemical Rationale

The development of novel Active Pharmaceutical Ingredients (APIs) increasingly relies on medium-sized aliphatic rings to navigate complex intellectual property landscapes and improve pharmacokinetic profiles. tert-Butyl 4-oxocycloheptanecarboxylate (CAS: 2177267-77-3) has emerged as a highly versatile, bifunctional building block in modern medicinal chemistry.

The strategic value of this molecule lies in its orthogonal reactivity:

• The C4 Ketone: Acts as an electrophilic hub for reductive aminations, Grignard additions, or spirocyclic fusions.

• The C1 tert-Butyl Ester: Provides robust steric shielding. Unlike methyl or ethyl esters, the bulky tert-butyl group prevents unwanted nucleophilic attack at the carbonyl carbon during aggressive C4 functionalization. Furthermore, it is highly stable under basic and nucleophilic conditions, allowing for orthogonal deprotection under mildly acidic conditions later in the synthetic sequence.

This bifunctional nature has made it a critical intermediate in the synthesis of [1] and [2].

Key Applications in Drug Discovery

Spleen Tyrosine Kinase (Syk) Inhibitors

Syk is a non-receptor tyrosine kinase crucial for immunoreceptor signaling in inflammatory cells. Inhibiting Syk is a validated therapeutic strategy for asthma, COPD, and rheumatoid arthritis. tert-Butyl 4-oxocycloheptanecarboxylate is utilized to construct the cycloheptyl core of aminopyrimidine-based Syk inhibitors. The C4 ketone undergoes reductive amination to install a functionalized amine, while the C1 carboxylate is subsequently deprotected and coupled to the core pyrimidine scaffold [1].

Figure 1: Syk kinase signaling cascade and targeted inhibition by cycloheptane-derived APIs.

Mutant IDH Enzyme Inhibitors (Spirocyclic Fusions)

Isocitrate dehydrogenase (IDH) mutations are prevalent in various cancers, including gliomas and acute myeloid leukemia. In the synthesis of tricyclic mutant IDH inhibitors, the C4 ketone of the cycloheptane ring is often subjected to Corey-Chaykovsky reactions (using trimethylsulfoxonium iodide) to form spiro-oxetanes, or reacted with propargylamine to build complex spiro-fused heterocycles [2].

Synthetic Workflow & Visualization

The standard functionalization of tert-butyl 4-oxocycloheptanecarboxylate follows a predictable, high-yielding sequence designed to maximize chemoselectivity.

Figure 2: Synthetic workflow for functionalizing tert-butyl 4-oxocycloheptanecarboxylate.

Experimental Protocols

The following protocols are designed as self-validating systems. Causality for reagent selection and environmental controls is explicitly stated to ensure reproducibility.

Protocol A: Chemoselective Reductive Amination at C4

Objective: Install a primary or secondary amine at the C4 position without reducing the ketone to an alcohol or cleaving the ester.

Reagents:

• tert-Butyl 4-oxocycloheptanecarboxylate (1.0 equiv, limiting reagent)

• Target Amine (1.2 equiv)

• Sodium triacetoxyborohydride, NaBH(OAc)3​ (1.5 equiv)

• Glacial Acetic Acid (0.1 equiv, catalytic)

• 1,2-Dichloroethane (DCE) (0.2 M)

Step-by-Step Methodology:

• Imine Formation: Dissolve tert-butyl 4-oxocycloheptanecarboxylate and the target amine in anhydrous DCE under a nitrogen atmosphere. Add glacial acetic acid. Causality: Acetic acid acts as a Brønsted acid catalyst to accelerate the formation of the intermediate iminium ion.

• Reduction: Stir the mixture at room temperature for 30 minutes, then add NaBH(OAc)3​ in portions. Causality: NaBH(OAc)3​ is selected over NaBH4​ because its electron-withdrawing acetate groups reduce the nucleophilicity of the hydride. This ensures selective reduction of the highly electrophilic iminium ion without prematurely reducing the unreacted C4 ketone.

• Reaction Monitoring: Stir for 12–16 hours at room temperature. Monitor completion via LC-MS or TLC (ninhydrin stain for amines).

• Quench & Workup: Carefully quench the reaction with saturated aqueous NaHCO3​ . Causality: The basic quench neutralizes the acetic acid and decomposes any unreacted hydride species safely. Extract the aqueous layer with Ethyl Acetate ( 3×20 mL ).

• Purification: Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate in vacuo. Purify via flash column chromatography (DCM/MeOH gradient) to yield the C4-amino intermediate.

Protocol B: Orthogonal Deprotection and Amide Coupling

Objective: Cleave the tert-butyl ester to reveal the carboxylic acid, followed by amide coupling to an API core.

Reagents:

• C4-Amino Intermediate from Protocol A (1.0 equiv)

• Trifluoroacetic Acid (TFA) (10.0 equiv)

• Dichloromethane (DCM) (0.1 M)

• HATU (1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

• API Amine Core (1.1 equiv)

Step-by-Step Methodology:

• Acidic Cleavage: Dissolve the C4-amino intermediate in DCM. Cool to 0 °C and add TFA dropwise. Causality: TFA selectively cleaves the tert-butyl ester via an E1-type elimination, releasing isobutylene gas and leaving the C4-amine (now temporarily protected as a TFA salt) fully intact.

• Concentration: Stir at room temperature for 2 hours. Once complete, concentrate the mixture under reduced pressure. Co-evaporate with toluene ( 2×10 mL ) to remove residual TFA.

• Activation: Dissolve the resulting crude carboxylic acid in anhydrous DMF. Add DIPEA and stir for 5 minutes. Causality: Excess DIPEA is required to neutralize the residual TFA salts and free-base the C4-amine. Add HATU and stir for 10 minutes. Causality: HATU is utilized because it forms a highly reactive 7-azabenzotriazole active ester, which is necessary to overcome the steric hindrance inherent to the cycloheptane ring.

• Coupling: Add the API Amine Core. Stir at room temperature for 4 hours.

• Workup: Dilute with water and extract with EtOAc. Wash the organic layer with 5% aqueous LiCl to remove residual DMF. Dry, concentrate, and purify via preparative HPLC.

Quantitative Data Summary

The table below summarizes typical reaction parameters and yields associated with the functionalization of tert-butyl 4-oxocycloheptanecarboxylate across various API synthesis campaigns.

Reaction Type	Key Reagents / Conditions	Typical Yield (%)	API Target / Intermediate Class	Reference
Reductive Amination	NaBH(OAc)3​ , DCE, AcOH, RT	75 – 85%	Syk Kinase Inhibitors	[1]
Spiro-oxetane Formation	Trimethylsulfoxonium iodide, t -BuOK	60 – 70%	Mutant IDH Inhibitors	[2]
Acidic Deprotection	TFA / DCM (1:4 ratio), RT	> 90%	General API Intermediates	[1], [2]
Amide Coupling	HATU, DIPEA, DMF, RT	65 – 80%	Advanced Lead Scaffolds	[1]

References

• Title: Aminopyrimidines as Syk Inhibitors (WO2011075515A1)
• Title: Novel Tricyclic Compounds as Inhibitors of Mutant IDH Enzymes (WO2016089830A1)

• Title: Synthesis of novel Nortropanes as Inhibitors of Glycosidases Source: Aarhus University (Ph.D. Dissertation Archive) URL: [Link](Note: Representative academic application of cycloheptanecarboxylate derivatives in bridged bicyclic systems).

Application Note: Functionalization Strategies for the Ketone Group in tert-Butyl 4-Oxocycloheptanecarboxylate

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocols

Executive Summary & Structural Rationale

In modern drug discovery, escaping "flatland" (the over-reliance on planar aromatic rings) is a primary objective for improving the solubility, selectivity, and pharmacokinetic profiles of drug candidates. Seven-membered cycloalkanes, such as those derived from tert-butyl 4-oxocycloheptanecarboxylate (CAS 2177267-77-3)[1], offer unique conformational flexibility. The cycloheptane ring provides distinct vector trajectories for substituents compared to standard cyclohexanes, allowing medicinal chemists to probe novel binding pocket geometries.

This building block features two orthogonal functional groups: a C1 tert-butyl ester and a C4 ketone. The bulky tert-butyl group effectively shields the carboxylate from unwanted nucleophilic attack and resists mild acidic/basic hydrolysis. This orthogonality allows the C4-ketone to be selectively functionalized without the need for additional protecting group manipulations.

Mechanistic Insights & Reaction Causality

As a Senior Application Scientist, it is crucial to understand why specific reagents are chosen for the functionalization of this cycloheptanone scaffold.

A. Reductive Amination (C-N Bond Formation)

The conversion of the C4-ketone to a secondary or tertiary amine is a critical step in synthesizing kinase inhibitors and GPCR ligands. Sodium triacetoxyborohydride (STAB) is the reagent of choice for this transformation[2].

• Causality: STAB is uniquely mild; the electron-withdrawing acetoxy groups stabilize the boron-hydrogen bond, preventing the direct reduction of the unactivated ketone. Instead, it selectively reduces the transiently formed iminium ion[3]. Furthermore, the mildly acidic conditions (often supplemented with acetic acid) do not cleave the acid-sensitive tert-butyl ester, ensuring perfect chemoselectivity.

B. Wittig Olefination (C=C Bond Formation)

Generating an exocyclic double bond at C4 provides a handle for subsequent cyclopropanation, epoxidation, or hydroboration.

• Causality: The use of a non-nucleophilic base (such as potassium tert-butoxide) to generate the ylide prevents transesterification of the tert-butyl ester. The relief of transannular strain inherent in the 7-membered cycloheptane ring provides a thermodynamic driving force for the formation of the exocyclic alkene[4].

C. Diastereoselective Ketone Reduction (C-O Bond Formation)

Reduction to the corresponding secondary alcohol is required to build ether linkages.

• Causality: Standard sodium borohydride (NaBH₄) rapidly reduces the ketone. However, to control diastereoselectivity (cis vs. trans relative to the C1 ester), Luche reduction conditions (addition of CeCl₃) are employed. The cerium ion acts as a hard Lewis acid, coordinating the carbonyl oxygen, increasing its electrophilicity, and favoring a highly specific equatorial hydride attack while completely ignoring the ester moiety.

Workflow Visualization

Figure 1: Divergent functionalization of tert-butyl 4-oxocycloheptanecarboxylate.

Quantitative Data Summary

The following table summarizes the optimized parameters for the three primary functionalization pathways, providing a baseline for reaction scaling.

Functionalization Type	Reagent System	Temp (°C)	Time (h)	Typical Yield (%)	Key Advantage
Reductive Amination	Amine (1.1 eq), STAB (1.5 eq), DCE	20 - 25	4 - 12	75 - 90%	Avoids over-alkylation; tolerates ester.
Wittig Olefination	Ph₃PCH₃Br (1.2 eq), t-BuOK (1.2 eq), THF	0 to 25	2 - 4	65 - 85%	High regioselectivity for exocyclic double bond.
Luche Reduction	NaBH₄ (1.2 eq), CeCl₃·7H₂O (1.0 eq), MeOH	-78 to 0	1 - 2	85 - 95%	Prevents enolization; high diastereoselectivity.

Experimental Protocols

Note: All protocols below are designed as self-validating systems. Built-in analytical checkpoints ensure that the operator can confirm the success of intermediate states before proceeding.

Protocol 1: Chemoselective Reductive Amination

Objective: Synthesize tert-butyl 4-(alkylamino)cycloheptanecarboxylate.

• Imine Formation: In an oven-dried flask under nitrogen, dissolve tert-butyl 4-oxocycloheptanecarboxylate (1.0 mmol) and the desired primary or secondary amine (1.1 mmol) in anhydrous 1,2-dichloroethane (DCE, 5.0 mL).

• Acid Catalysis (Optional but recommended): Add glacial acetic acid (1.0 mmol) to accelerate iminium ion formation. Stir at room temperature for 1 hour.

• Reduction: Add Sodium triacetoxyborohydride (STAB, 1.5 mmol) in a single portion. The suspension will slowly become homogeneous.

• Self-Validation Checkpoint: After 4 hours, perform a TLC (Hexanes/EtOAc 7:3). The starting material ketone (typically Rf ~0.5) should be completely consumed, replaced by a more polar, ninhydrin-active amine spot. If the ketone persists, the iminium formation was incomplete; verify the nucleophilicity of the starting amine.

• Workup: Quench the reaction with saturated aqueous NaHCO₃ (5 mL). Extract with dichloromethane (3 × 5 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Protocol 2: Wittig Olefination (Methylenation)

Objective: Synthesize tert-butyl 4-methylenecycloheptanecarboxylate.

• Ylide Generation: Suspend methyltriphenylphosphonium bromide (1.2 mmol) in anhydrous THF (5.0 mL) under argon. Cool the mixture to 0 °C.

• Deprotonation: Add potassium tert-butoxide (1.2 mmol) portion-wise.

• Self-Validation Checkpoint: The reaction mixture must turn a vibrant, bright yellow, confirming the successful generation of the phosphorus ylide. If the solution remains white/cloudy, the base has degraded (absorbed moisture).

• Addition: Dissolve tert-butyl 4-oxocycloheptanecarboxylate (1.0 mmol) in THF (2.0 mL) and add it dropwise to the yellow ylide solution at 0 °C. Allow the reaction to warm to room temperature over 2 hours.

• Workup: Quench with saturated aqueous NH₄Cl (5 mL). The yellow color will immediately dissipate, leaving a white precipitate (triphenylphosphine oxide). Extract with diethyl ether (3 × 5 mL), wash with brine, dry over MgSO₄, and purify via silica gel chromatography to remove the phosphine oxide byproduct.

Protocol 3: Diastereoselective Luche Reduction

Objective: Synthesize tert-butyl 4-hydroxycycloheptanecarboxylate.

• Coordination: Dissolve tert-butyl 4-oxocycloheptanecarboxylate (1.0 mmol) and Cerium(III) chloride heptahydrate (CeCl₃·7H₂O, 1.0 mmol) in methanol (5.0 mL). Stir for 15 minutes at room temperature to ensure complete complexation.

• Reduction: Cool the solution to -78 °C using a dry ice/acetone bath. Add sodium borohydride (NaBH₄, 1.2 mmol) portion-wise.

• Self-Validation Checkpoint: Gentle effervescence (hydrogen gas evolution) should be observed upon NaBH₄ addition. The reaction is typically complete within 30 minutes. TLC validation will show a clean conversion to a highly polar spot (Rf ~0.2 in 8:2 Hexanes/EtOAc) with no side-products from ester reduction.

• Workup: Quench the reaction at -78 °C with water (2 mL), then allow it to warm to room temperature. Remove methanol in vacuo, partition the aqueous residue with EtOAc, dry, and concentrate.

References

• Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures Source: Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Reaction of a Cyclic Phosphonium Ylide with α,β-Unsaturated Thioesters (Cycloheptanone Wittig Dynamics) Source: Journal of Organic Chemistry (ACS Publications) URL:[Link]

Sources

• 1. CAS:2177267-77-3, TERT-BUTYL 4-OXOCYCLOHEPTANECARBOXYLATE-毕得医药 [bidepharm.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

improving reaction yield in tert-butyl 4-oxocycloheptanecarboxylate synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this portal to address the complex physical organic chemistry and practical challenges associated with the homologation of tert-butyl 4-oxocyclohexanecarboxylate to its 7-membered ring counterpart (tert-butyl 4-oxocycloheptanecarboxylate, CAS: 2177267-77-3).

The standard approach for this transformation is the Büchner–Curtius–Schlotterbeck reaction, utilizing trimethylsilyldiazomethane (TMS-diazomethane) mediated by a Lewis acid 1[1]. Below, you will find a mechanistic breakdown, troubleshooting FAQs, quantitative optimization data, and a self-validating experimental protocol.

Mechanistic Pathway

Figure 1: Mechanistic pathway of the TMS-diazomethane mediated ring expansion.

Troubleshooting Guides & FAQs

Q1: Why am I observing massive epoxide formation instead of the desired ring-expanded product? A1: Epoxide formation is a classic competitive pathway. It occurs when the zwitterionic intermediate undergoes intramolecular substitution (the oxygen attacks the diazo carbon) rather than the desired 1,2-alkyl migration. Root Cause: This is heavily exacerbated by using coordinating solvents (like diethyl ether) which compete with the carbonyl for the Lewis acid. An equatorial attack of TMS-diazomethane is required to establish the antiperiplanar conformation necessary for successful 1,2-alkyl migration 2[2]. Solution: Switch your solvent to anhydrous dichloromethane (DCM). Non-coordinating solvents enhance the Lewis acid's interaction with the carbonyl oxygen, promoting the correct migratory aptitude.

Q2: My isolated yield is low due to over-expansion to the cyclooctanone derivative. How can I prevent this? A2: Over-homologation to 8-membered rings occurs because the newly formed cycloheptanone is often more reactive than the sterically hindered starting cyclohexanone. Root Cause: A high steady-state concentration of TMS-diazomethane in the reaction mixture. Solution: Restrict the stoichiometry to exactly 1.15 equivalents of TMS-diazomethane. Crucially, add the reagent dropwise via a syringe pump over 2 hours. This ensures the diazo compound reacts immediately with the more abundant starting material rather than the accumulating product.

Q3: The reaction yields a mixture of 4-oxo and 5-oxo cycloheptanecarboxylate isomers. How do I improve regioselectivity? A3: Ring expansion of 4-substituted cyclohexanones inherently suffers from poor regioselectivity because the two migrating carbon bonds (C2-C1 and C6-C1) share nearly identical steric and electronic environments. The tert-butyl ester group at C4 is too distant to exert a strong stereoelectronic directing effect. Solution: While absolute regiocontrol is difficult, lowering the temperature to -78 °C and utilizing a bulkier Lewis acid (such as AlMe3 or MAD) can amplify subtle conformational biases, slightly favoring the migration of the less hindered bond. However, be prepared to utilize preparative HPLC or careful silica gel chromatography to separate the resulting isomers.

Quantitative Data: Solvent and Lewis Acid Effects

The following table summarizes the causal relationship between reaction conditions and yield, based on optimized homologation studies of analogous cycloalkanes3[3].

Lewis Acid (1.5 eq)	Solvent	Temp (°C)	Conversion (%)	Yield of 7-Membered Ring (%)	Regioisomeric Ratio (4-oxo : 5-oxo)	Major Byproduct
BF3·Et2O	Et2O	0	>95	45	1.2 : 1	Epoxide
BF3·Et2O	DCM	-15	>95	76	1.5 : 1	Cyclooctanone
AlMe3	DCM	-78	80	53	1.1 : 1	Unreacted SM
Sc(OTf)3	DCM	-15	60	30	1.0 : 1	Epoxide

Self-Validating Experimental Protocol

Objective: Convert tert-butyl 4-oxocyclohexanecarboxylate (MW: 198.26) to tert-butyl 4-oxocycloheptanecarboxylate (MW: 212.29).

• Preparation & Dehydration: Flame-dry a 100 mL Schlenk flask under argon. Causality: Trace moisture destroys TMS-diazomethane and hydrolyzes the BF3·Et2O catalyst, leading to incomplete conversion and poor yields.

• Solvent Selection: Dissolve 10.0 mmol (1.98 g) of tert-butyl 4-oxocyclohexanecarboxylate in 40 mL of anhydrous DCM.

• Catalyst Addition: Cool the solution to -15 °C using an ice/salt bath. Add 15.0 mmol (1.90 mL) of BF3·Et2O dropwise. Stir for 15 minutes to allow complete Lewis acid-carbonyl complexation.

• Homologation (Critical Step): Load 11.5 mmol (5.75 mL of a 2.0 M solution in hexanes) of TMS-diazomethane into a gas-tight syringe. Add this solution via a syringe pump at a strict rate of 3.0 mL/hr. Causality: Slow addition keeps the steady-state concentration of the diazo species low, preventing the newly formed cycloheptanone from undergoing a second expansion to the cyclooctanone byproduct.

• In-Process Analytical Control (Self-Validation): At t = 90 min, withdraw a 50 µL aliquot, quench with 100 µL of methanol, and analyze via GC-MS.

  • Pass Criteria: Disappearance of the m/z 198 peak; appearance of a dominant m/z 212 peak. This validates the migration trajectory.

  • Fail Criteria: Appearance of an m/z 226 peak indicates over-expansion. If observed, halt the syringe pump immediately.

• Quench: Once the addition is complete and GC-MS confirms conversion, quench the reaction at -15 °C by adding 5 mL of glacial acetic acid dropwise. Causality: Acetic acid safely protonates the diazo carbon of any unreacted TMS-diazomethane, releasing N2 gas and forming harmless methyl acetate.

• Workup & Purification: Dilute with 50 mL of saturated aqueous NaHCO3. Extract with DCM (3 x 30 mL). Dry the combined organic layers over MgSO4, filter, and concentrate. Purify via flash column chromatography (silica gel, gradient 9:1 to 4:1 Hexanes:Ethyl Acetate) to separate the 4-oxo and 5-oxo isomers.

References

• Mamalis, D. (2020). Methodology studies on one and two carbon ring expansion on polyether polycyclic natural products. University of Glasgow. 3

• Mechanism of the Regio- and Diastereoselective Ring Expansion Reaction Using Trimethylsilyldiazomethane. ResearchGate. 2

• Can a six member ring expand to achieve octet completion to stabilize a carbocation? Chemistry Stack Exchange. 1

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. researchgate.net [researchgate.net]
• 3. theses.gla.ac.uk [theses.gla.ac.uk]

column chromatography purification techniques for crude tert-butyl 4-oxocycloheptanecarboxylate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Prepared By: Senior Application Scientist, Chromatography & Purification Support

Welcome to the Technical Support Center. The isolation of tert-butyl 4-oxocycloheptanecarboxylate presents a unique intersection of chromatographic challenges. It possesses an acid-labile protecting group (tert-butyl ester), a hydrogen-bond accepting cycloheptanone ring, and completely lacks a conjugated UV chromophore. Standard "blind" flash chromatography often results in poor recovery, severe tailing, or complete degradation of this compound.

This guide provides a field-proven, self-validating methodology and an in-depth troubleshooting matrix to ensure high-yield and high-purity isolation. We do not just list the steps; we explain the chemical causality behind every experimental choice so you can adapt these principles to your specific reaction matrix.

Physicochemical & Chromatographic Parameters

Before beginning purification, it is critical to understand the physical properties governing the compound's behavior on a stationary phase. The table below summarizes the quantitative data and optimized parameters for this specific molecule.

Parameter	Value / Recommendation	Causality / Rationale
Target Compound	tert-butyl 4-oxocycloheptanecarboxylate	Moderate polarity; contains both ester and ketone functionalities.
UV Absorbance (254 nm)	Negligible / None	Lacks a conjugated π -system; standard UV detectors will fail to "see" the compound during elution.
Stationary Phase	Silica Gel 60 (230–400 mesh)	Standard normal-phase support, but requires chemical modification (buffering) prior to use.
Mobile Phase Additive	0.1% – 1.0% Triethylamine (TEA)	Neutralizes acidic silanol groups on the silica surface to prevent acid-catalyzed ester cleavage[1][2].
Eluent System	Hexanes / Ethyl Acetate (Gradient)	Start at 95:5 and ramp to 80:20. The compound elutes well in moderately non-polar conditions.
TLC Visualization	PMA or KMnO 4​ Stains	Oxidative stains are required to visualize the ketone/ester functional groups via heat development[3][4].

Visual Purification Workflow

Caption: Step-by-step workflow for the buffered silica gel purification of tert-butyl 4-oxocycloheptanecarboxylate.

Standard Operating Procedure: Buffered Silica Gel Chromatography

To ensure maximum recovery, every protocol must be a self-validating system . Do not proceed to the next step unless the validation check is successful.

Step 1: Column Neutralization (Critical Step)

• Action: Prepare a slurry of Silica Gel 60 in Hexanes containing 1% (v/v) Triethylamine (TEA). Pour the slurry into the column and pack under positive pressure. Flush the packed column with 2–3 column volumes (CV) of the same 1% TEA/Hexanes solution.

• Causality: Untreated silica gel contains free silanol groups (Si-OH) with a pK a​ of ~4.5 to 5.0. These act as Brønsted acids and will rapidly hydrolyze tert-butyl esters[1]. TEA acts as an ionogenic masking reagent, electrostatically binding to and neutralizing these sites[1].

• Validation Check: Collect 5 mL of the eluent dripping from the column and spot it onto a universal pH test strip. The pH must read ≥ 7.0. If it is acidic, continue flushing. Do not load your sample until this is confirmed.

Step 2: Equilibration

• Action: Flush the column with 2 CV of your starting mobile phase (e.g., 95:5 Hexanes:Ethyl Acetate) containing a reduced TEA concentration (0.1% v/v).

• Causality: This removes excess, unbound TEA from the column void volume, preventing it from co-eluting heavily with your early fractions while maintaining a neutralized stationary phase.

Step 3: Sample Loading

• Action: Dissolve the crude tert-butyl 4-oxocycloheptanecarboxylate in the absolute minimum volume of Dichloromethane (DCM) or the starting mobile phase. Apply it evenly to the top of the silica bed.

• Causality: A concentrated, narrow loading band is essential for high resolution. Overly diluted samples cause immediate band broadening and overlapping peaks.

Step 4: Gradient Elution & Fraction Collection

• Action: Elute the compound using a shallow gradient, starting at 95:5 Hexanes:EtOAc and slowly increasing the EtOAc concentration to 80:20. Collect small fractions (e.g., 15–20 mL depending on scale).

Step 5: Fraction Analysis via Oxidative Staining

• Action: Spot fractions onto a TLC plate. Dip the plate into a Phosphomolybdic Acid (PMA) or Potassium Permanganate (KMnO 4​ ) stain solution. Wipe the back of the plate and heat vigorously with a heat gun (50–60 °C) until spots develop[3][4].

• Causality: Because the target lacks a chromophore, UV light will show a blank plate. PMA and KMnO 4​ are harsh oxidizers that react with the ketone and ester functionalities, reducing the stain complex and leaving visible dark green/brown spots on the plate[3].

Troubleshooting Guide & FAQs

Q1: Why is my product degrading into a highly polar baseline spot during the column run? A: You are experiencing acid-catalyzed cleavage of the tert-butyl ester group. tert-Butyl esters are highly sensitive to acidic conditions[5]. When exposed to untreated, chromatography-grade silica gel (which is inherently acidic due to free silanols), the ester protonates and cleaves, releasing isobutylene gas and leaving behind 4-oxocycloheptanecarboxylic acid[6]. This carboxylic acid is highly polar and will stick to the baseline of your TLC plate.

• Solution: You must buffer your silica gel with 0.1%–1.0% Triethylamine (TEA) prior to loading your sample, as detailed in Step 1 of the SOP[2].

Caption: Acid-catalyzed cleavage mechanism of the tert-butyl ester group on unbuffered silica gel.

Q2: I am collecting fractions, but my automated flash system's UV detector (254 nm) shows no peaks. Has my compound retained permanently on the column? A: Your compound has likely eluted, but you cannot see it. tert-Butyl 4-oxocycloheptanecarboxylate lacks a conjugated π -system (chromophore), meaning it has negligible absorbance at standard UV wavelengths like 254 nm or 280 nm.

• Solution: Do not rely on UV detection. You must manually spot the collected fractions on a TLC plate and use an oxidative stain like p-Anisaldehyde, PMA, or KMnO 4​ followed by heating to visualize the compound[4]. Alternatively, if your flash system supports it, switch your detection method to Evaporative Light Scattering Detection (ELSD) or Refractive Index (RI).

Q3: My compound is tailing severely, causing it to co-elute with closely related regioisomeric impurities. How can I sharpen the peak? A: Severe tailing (streaking) occurs when the oxygen atoms of your ketone and ester groups form strong, reversible hydrogen bonds with the unmasked silanol groups on the silica gel surface[1].

• Solution: The addition of 1% TEA not only prevents ester cleavage but also acts as a masking agent, occupying these active silanol sites and preventing secondary electrostatic interactions[1][2]. If tailing persists even with TEA, try changing the selectivity of your mobile phase by swapping Hexanes for Toluene, which can alter the differential adsorption of structurally similar regioisomers.

References

• A Mild and Selective Method for the Cleavage of tert-Butyl Esters Source: ResearchGate URL
• Technical Support Center: Troubleshooting t-Butyl Ester Cleavage Reactions Source: Benchchem URL
• TLC stains Source: ReachDevices URL
• Magic Formulas: TLC Stains Source: Department of Chemistry : University of Rochester URL
• The LCGC Blog: Critical Evaluation of Chromatography Methods—Essential Detective Skills Source: Chromatography Online URL
• Maximum ethanol concentration for silica gel column chromatography?

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. echemi.com [echemi.com]
• 3. TLC stains [reachdevices.com]
• 4. Magic Formulas [chem.rochester.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]

troubleshooting premature ester hydrolysis in tert-butyl 4-oxocycloheptanecarboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific synthetic challenges associated with tert-butyl 4-oxocycloheptanecarboxylate .

This bifunctional molecule features a reactive C4 ketone (typically the target for derivatization) and a C1 tert-butyl ester (intended as a robust protecting group). While tert-butyl esters are celebrated for their resistance to nucleophiles, they are notoriously sensitive to specific electrophilic and acidic conditions. This guide provides a mechanistic breakdown, diagnostic workflows, and self-validating protocols to prevent premature ester hydrolysis during your synthetic sequences.

Mechanistic Root Cause Analysis

To troubleshoot premature cleavage, we must first understand the causality of the degradation. The tert-butyl ester's steric bulk confers exceptional stability against basic saponification and nucleophilic attack . However, its vulnerability lies in its thermodynamic drive to form a highly stable tertiary carbocation.

When exposed to Brønsted acids (e.g., HCl, TFA) or Lewis acids (e.g., ZnBr₂, TiCl₄), the carbonyl or ether oxygen is activated. This initiates a heterolytic C-O bond cleavage. The resulting tert-butyl cation rapidly undergoes elimination to form isobutylene gas. Because this gas escapes the reaction matrix, the cleavage is thermodynamically irreversible . If your ester is hydrolyzing prematurely, your reaction conditions are inadvertently crossing the activation energy threshold for this carbocation pathway.

Acid-catalyzed heterolytic cleavage mechanism of tert-butyl esters.

Diagnostic Troubleshooting Workflow

Use the following logical matrix to isolate the variable causing your premature hydrolysis.

Workflow for diagnosing and resolving premature t-butyl ester cleavage.

Frequently Asked Questions (FAQs)

Q1: I am performing a reductive amination on the C4 ketone. Why am I losing the tert-butyl ester? A1: Reductive aminations require an acidic additive to facilitate iminium ion formation. If you are using a strong mineral acid (e.g., HCl) or a strong Lewis acid (e.g., TiCl₄), you will trigger the carbocation-mediated cleavage of the t-butyl group . Solution: Switch to a mild organic acid like acetic acid (AcOH). The t-butyl ester is completely stable to AcOH at room temperature because its pKa (~4.76) is insufficient to protonate the ester oxygen to a degree that allows carbocation expulsion.

Q2: My reaction conditions are strictly neutral, but I still see ester cleavage when heating above 120 °C. Why? A2: Tert-butyl esters can undergo continuous thermal deprotection (pyrolytic elimination) at elevated temperatures. At temperatures >120 °C, especially in polar protic solvents, the thermal energy alone is sufficient to overcome the activation barrier for isobutylene elimination . Solution: Keep reaction temperatures below 100 °C. If high-temperature steps are unavoidable, you must transesterify to a more thermally stable group (e.g., methyl or ethyl ester) prior to the heating step.

Q3: I am using dichloromethane (DCM) as a solvent with no added acids. Why is the ester hydrolyzing over time? A3: Halogenated solvents like DCM slowly degrade upon exposure to light and ambient moisture, generating trace amounts of hydrochloric acid (HCl). Even catalytic amounts of HCl can initiate the cleavage of the highly sensitive t-butyl ester. Solution: Filter your DCM through a plug of basic alumina immediately before use, or add a mild acid scavenger like solid K₂CO₃ or a hindered amine base (e.g., 2,6-lutidine) to the reaction mixture.

Quantitative Data: Ester Stability Matrix

To aid in experimental design, the following table summarizes the chemoselectivity of the tert-butyl ester compared to other common protecting groups. Use this to justify your reagent selection.

Ester Protecting Group	Basic Conditions (1M NaOH, THF/H₂O, 25 °C)	Mild Acid (AcOH, 25 °C)	Lewis Acid (ZnBr₂, DCM, 25 °C)	Strong Acid (TFA/DCM, 25 °C)
tert-Butyl	Stable (>95% recovery)	Stable (>95% recovery)	Cleaved (Rapid)	Cleaved (<30 min)
Methyl	Cleaved (<2 h)	Stable	Stable	Stable
Ethyl	Cleaved (<4 h)	Stable	Stable	Stable
Benzyl	Cleaved (<4 h)	Stable	Stable	Stable

Self-Validating Experimental Protocol

Chemoselective Reductive Amination of the C4 Ketone Objective: Install an amine at the C4 position of tert-butyl 4-oxocycloheptanecarboxylate without compromising the C1 tert-butyl ester. Causality: Sodium triacetoxyborohydride (STAB) is chosen because it specifically targets protonated imines over ketones. Acetic Acid (AcOH) provides the necessary protons to form the iminium ion but is too weak to protonate the ester oxygen, preventing the formation of the tert-butyl cation.

Step-by-Step Methodology:

• Imine Formation: Dissolve tert-butyl 4-oxocycloheptanecarboxylate (1.0 equiv) and your primary/secondary amine (1.2 equiv) in anhydrous 1,2-dichloroethane (DCE) (0.2 M). Add glacial Acetic Acid (1.5 equiv). Stir at room temperature for 2 hours under nitrogen.

• Reduction: Cool the mixture to 0 °C. Add Sodium triacetoxyborohydride (STAB) (1.5 equiv) in three portions over 15 minutes to control the exotherm.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench & Workup: Quench the reaction strictly with saturated aqueous NaHCO₃ (maintaining pH ~8) to neutralize the AcOH and destroy unreacted STAB. Extract with EtOAc (3x). Wash the combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Self-Validation Checkpoint (System Integrity): Do not proceed to the next synthetic step without validating the integrity of the tert-butyl ester.

• TLC Validation: The product spot must run relatively non-polar (high Rf) compared to the highly polar free carboxylic acid, which would streak near the baseline if premature cleavage occurred.

• LC-MS Validation: Look for the characteristic parent mass [M+H]+. If cleavage occurred, you will observe a major peak at [M-tBu+H]+ (mass minus 56 Da).

• NMR Validation (Definitive): Obtain a ¹H NMR spectrum in CDCl₃. You must observe a sharp, distinct 9H singlet at approximately δ 1.45 ppm . The absence or integration reduction of this peak definitively confirms premature hydrolysis.

References

• TFA Peptide Cleavage in Fmoc-SPPS: Mechanism & Optimization, Peptide Chemistry,[Link]

• Acids - Reagent Guides, ACS GCI Pharmaceutical Roundtable, [Link]

• Reagent-Free Continuous Thermal tert-Butyl Ester Deprotection, ResearchGate, [Link]

optimizing temperature and solvent conditions for tert-butyl 4-oxocycloheptanecarboxylate reactions

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

tert-Butyl 4-oxocycloheptanecarboxylate (CAS: 2177267-77-3) is a highly versatile cycloheptane building block utilized extensively in medicinal chemistry 1. The orthogonal reactivity between its C4-ketone and its tert-butyl ester allows for selective, sequential modifications. However, researchers frequently encounter chemoselectivity issues, such as ketone over-reduction or incomplete ester cleavage.

This guide provides field-proven troubleshooting strategies, focusing on the causality of solvent and temperature parameters to ensure high-fidelity synthetic outcomes.

Synthetic workflows for tert-butyl 4-oxocycloheptanecarboxylate modification.

Module 1: Reductive Amination of the C4-Ketone

Troubleshooting FAQs

Q: Why is my reductive amination yielding a large percentage of the corresponding cycloheptanol byproduct? A: This over-reduction occurs when the C4-ketone is reduced faster than the imine intermediate is formed. Causality: Reducing agents like NaBH₄ are too nucleophilic and lack chemoselectivity. Even with the milder Sodium triacetoxyborohydride (NaBH(OAc)₃), elevated temperatures (>40 °C) can overcome the activation energy barrier for direct ketone reduction. Lower the reaction temperature to 0 °C during the addition of the reducing agent, and ensure the pH is strictly maintained between 4–5 using acetic acid. This accelerates iminium ion formation prior to reduction, ensuring the reagent selectively attacks the more electrophilic iminium ion 2, 3.

Q: I am working with a sterically hindered amine. The reaction stalls at the imine intermediate. How should I adjust the solvent? A: Switch your solvent from Tetrahydrofuran (THF) to 1,2-Dichloroethane (DCE). Causality: DCE possesses a higher dielectric constant than THF, which better stabilizes the polar transition state of the iminium ion. Furthermore, reactions in DCE are kinetically faster and show higher conversions for sterically demanding substrates without requiring dangerous temperature increases 2.

Decision tree for troubleshooting reductive amination of cycloheptanones.

Quantitative Optimization Data

Solvent	Temperature	Reducing Agent	Yield (%)	Primary Observation / Causality
THF	25 °C (RT)	NaBH(OAc)₃	82%	Good baseline; imine formation can be sluggish for hindered amines.
DCE	0 °C to RT	NaBH(OAc)₃	98%	Optimal; low initial temp prevents exotherm-induced over-reduction.
DCE	25 °C (RT)	NaBH(OAc)₃	94%	Enhanced kinetics; DCE stabilizes the iminium intermediate.
MeOH	60 °C (Reflux)	NaBH₃CN	65%	High temperature leads to significant ketone reduction (alcohol byproduct).

Self-Validating Experimental Protocol: Chemoselective Reductive Amination

• Imine Formation: Dissolve tert-butyl 4-oxocycloheptanecarboxylate (1.0 eq) and the target amine (1.1 eq) in anhydrous 1,2-Dichloroethane (DCE) to a concentration of 0.2 M.

• Acidification: Add glacial acetic acid (1.0 eq) to adjust the apparent pH to 4–5.

  • Validation Check 1: Spot the mixture on a silica TLC plate. The starting ketone will stain deep blue/purple with p-anisaldehyde, while the imine intermediate will show a distinct Rf shift. Do not proceed to reduction until ketone consumption is >80%.

• Reduction: Cool the reaction to 0 °C using an ice bath. Portion-wise, add NaBH(OAc)₃ (1.5 eq).

  • Causality: Cooling to 0 °C suppresses the competing direct reduction of the ketone by mitigating the exothermic addition.

• Completion: Allow the reaction to warm to room temperature over 2 hours.

  • Validation Check 2: Perform LCMS analysis. Look for the [M+H]⁺ peak of the target amine. The absence of a [M+H]⁺ peak corresponding to the cycloheptanol byproduct confirms chemoselectivity.

Module 2: tert-Butyl Ester Deprotection

Troubleshooting FAQs

Q: I am experiencing incomplete deprotection of the tert-butyl ester using 50% TFA/DCM. Should I increase the temperature to reflux? A: No. While gently warming to 40 °C can facilitate the cleavage of stubborn tert-butyl esters, heating Trifluoroacetic Acid (TFA) mixtures often promotes unwanted side reactions, including the degradation of the cycloheptane ring system or cleavage of other acid-labile groups 4.

Q: What is the mechanistic advantage of using HFIP over standard DCM for stubborn deprotections? A: The cleavage of a tert-butyl ester relies on the formation of a stable tert-butyl cation. In standard DCM, the equilibrium can stall, resulting in 90-95% efficiency. Hexafluoroisopropanol (HFIP) is a highly polar, fluorinated solvent that provides exceptional hydrogen-bond donation. This strongly stabilizes the leaving tert-butyl cation, driving the reaction to >99.9% completion at room temperature without the need for thermal degradation risks 5.

Quantitative Optimization Data

Reagent System	Temperature	Time	Deprotection Efficiency	Causality / Notes
HCl in HFIP	25 °C (RT)	1 h	>99.9%	HFIP strongly stabilizes the tert-butyl cation, driving completion.
50% TFA in DCM	25 °C (RT)	16 h	90-95%	Standard method; reversible equilibrium can stall completion.
50% TFA in DCM	40 °C	4 h	85%	Faster, but heating promotes side reactions and ring degradation.

Self-Validating Experimental Protocol: High-Efficiency Ester Deprotection

• Solvent Preparation: Prepare a 1.0 M solution of HCl in Hexafluoroisopropanol (HFIP).

  • Causality: HFIP acts as a strong hydrogen-bond donor, highly stabilizing the tert-butyl cation leaving group, which prevents the reversible equilibrium typically seen in TFA/DCM systems.

• Deprotection: Dissolve the tert-butyl 4-oxocycloheptanecarboxylate derivative in the HCl/HFIP solution (0.1 M) at 25 °C (Room Temperature).

  • Causality: Maintaining room temperature prevents acid-catalyzed ring-opening or degradation of the cycloheptane core that occurs under reflux conditions.

• Agitation: Stir for 1 hour.

  • Validation Check 1: Take a 50 µL aliquot, evaporate to dryness under a stream of N₂, and dissolve in CDCl₃. Acquire a rapid ¹H-NMR spectrum. The complete disappearance of the intense 9-proton singlet at ~1.45 ppm confirms quantitative deprotection.

• Workup: Concentrate the mixture under reduced pressure. Co-evaporate with toluene (3x) to remove residual HFIP and HCl.

  • Validation Check 2: Weigh the crude product. A mass balance of >95% theoretical yield of the carboxylic acid hydrochloride salt validates the absence of volatile degradation byproducts.

References

• Sciencemadness. A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes. Retrieved from [Link]

• ACS Publications. Rapid and Quantitative De-tert-butylation for Poly(acrylic acid) Block Copolymers and Influence on Relaxation of Thermoassociate. Retrieved from[Link]

• Master Organic Chemistry. Reductive Amination, and How It Works. Retrieved from[Link]

Sources

• 1. 38446-95-6|tert-Butyl 4-oxocyclohexanecarboxylate|BLD Pharm [bldpharm.com]
• 2. sciencemadness.org [sciencemadness.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

identifying and resolving common impurities in tert-butyl 4-oxocycloheptanecarboxylate batches

Welcome to the technical support guide for tert-butyl 4-oxocycloheptanecarboxylate. This resource is designed for researchers, chemists, and drug development professionals to effectively identify, troubleshoot, and resolve common impurities encountered in batches of this key synthetic intermediate. Our focus is on providing practical, field-proven insights grounded in established analytical and purification principles.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of impurities I should expect in a batch of tert-butyl 4-oxocycloheptanecarboxylate?

A: Impurities typically originate from three main sources: the synthetic route (most commonly the Dieckmann condensation), subsequent degradation, or the workup process. The most prevalent impurities include unreacted starting material (di-tert-butyl suberate), hydrolysis products (4-oxocycloheptanecarboxylic acid and tert-butanol), and residual solvents.

Q2: How can I quickly assess the purity of a newly received or synthesized batch?

A: A proton NMR (¹H NMR) spectrum is the most efficient initial assessment. It provides a clear fingerprint of the target compound and allows for the rapid detection of residual solvents and major structural impurities. For more detailed quantitative analysis and detection of trace impurities, High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) are the recommended methods.[1][2]

Q3: My batch has a slight acidic smell and the NMR shows a broad peak. What is the likely cause?

A: This strongly suggests the presence of 4-oxocycloheptanecarboxylic acid, which forms via hydrolysis of the tert-butyl ester. The tert-butyl group is notoriously sensitive to acidic conditions, and this hydrolysis can occur during an acidic reaction workup or upon prolonged storage, especially in the presence of moisture.[3] An aqueous wash with a mild base like sodium bicarbonate during workup can effectively remove this impurity.[4][5]

Q4: Is my product susceptible to degradation during storage?

A: Yes, two primary degradation pathways exist. The first is acid-catalyzed hydrolysis of the tert-butyl ester, as mentioned above. The second is potential thermal instability, although this is less common under standard storage conditions. For long-term storage, it is advisable to keep the material in a tightly sealed container, in a cool, dry, and dark place, preferably under an inert atmosphere (e.g., nitrogen or argon).

Troubleshooting Guide: From Identification to Resolution

This section addresses specific issues you may encounter during your analysis and provides actionable solutions.

Issue 1: Unexpected Peaks Observed in Chromatographic Analysis (GC-MS/HPLC)

Question: My GC-MS analysis shows a peak with a higher retention time than my product and a mass corresponding to di-tert-butyl suberate. Why is it there and how do I remove it?

Answer:

• Causality (Expertise): The presence of di-tert-butyl suberate indicates an incomplete Dieckmann condensation reaction.[6][7] This intramolecular cyclization requires a stoichiometric amount of a strong base to drive the reaction to completion by deprotonating the resulting β-keto ester.[8] Insufficient base, a short reaction time, or low temperature can lead to significant amounts of unreacted starting material remaining.

• Identification: This non-polar impurity will typically have a longer retention time on standard non-polar GC columns (like a DB-5) and a shorter retention time in reverse-phase HPLC compared to the more polar product. Its mass spectrum will lack the characteristic fragmentation pattern of a cyclic ketone.

• Resolution (Trustworthiness): Flash column chromatography is the most effective method for removing unreacted starting material. Due to the significant polarity difference between the non-polar diester and the more polar β-keto ester product, a gradient elution with a hexane/ethyl acetate solvent system will provide excellent separation.

Issue 2: Evidence of Ester Cleavage

Question: My mass spectrum shows a prominent ion corresponding to a loss of 56 Da (C₄H₈), and my NMR has a singlet around 1.2 ppm that doesn't belong to the product. What impurity is this?

Answer:

• Causality (Expertise): The loss of 56 Da in a mass spectrometer is a classic fragmentation pattern for tert-butyl esters, corresponding to the loss of isobutylene. The singlet at ~1.2 ppm in the ¹H NMR is characteristic of tert-butanol. Both observations point towards the hydrolysis or degradation of the tert-butyl ester group. This can be caused by trace amounts of acid or water during the workup or analysis. The presence of tert-butanol as an impurity suggests this hydrolysis has occurred within the bulk material.

• Identification: The presence of tert-butanol can be confirmed by GC-MS analysis, where it will appear as a volatile, early-eluting peak.[9]

• Resolution (Trustworthiness): If tert-butanol is the primary impurity, it can often be removed by dissolving the product in a suitable solvent (like dichloromethane) and washing with brine (saturated NaCl solution) to pull the water-miscible alcohol into the aqueous phase. Subsequent drying of the organic layer and removal of the solvent under high vacuum should eliminate the residual alcohol. For larger quantities or more persistent contamination, column chromatography is also effective.

Issue 3: Product is an Oil or Gummy Solid That Won't Crystallize

Question: My product is a persistent oil or gummy paste, making it difficult to handle. How can I purify it and obtain a solid?

Answer:

• Causality (Expertise): The failure of a compound to crystallize is often due to the presence of impurities that disrupt the crystal lattice formation. Even small amounts of residual solvents or starting materials can act as "crystallization inhibitors." The product itself may also be a low-melting solid.

• Identification: First, confirm the identity and approximate purity of your product using NMR and GC-MS to identify the impurities preventing crystallization.

• Resolution (Trustworthiness):

  • Initial Purification: Perform a thorough aqueous workup, including a wash with 5% NaHCO₃ solution to remove any acidic byproducts, followed by a brine wash.[4] Dry the organic solution meticulously over anhydrous Na₂SO₄ or MgSO₄.

  • Solvent Removal: Remove all solvents under high vacuum for an extended period.

  • Purification: If impurities are still present, flash column chromatography is the next step to achieve high purity (>98%).

  • Crystallization/Recrystallization: Once the product is highly pure, crystallization can be attempted. Trituration (grinding the oil with a small amount of a non-solvent or poor solvent) can induce crystallization.[4] For recrystallization, solvents like acetonitrile or aqueous ethanol have been reported to be effective for similar cyclic ketones and esters.[4][10] The process involves dissolving the compound in a minimum amount of hot solvent and allowing it to cool slowly.

Data & Protocols

Table 1: Common Impurities & Resolution Summary

Impurity Name	Structure	Probable Origin	Key Analytical Signals	Recommended Resolution
Di-tert-butyl suberate	C(C)(C)OC(=O)(CCCCCC)C(=O)OC(C)(C)C	Incomplete Dieckmann condensation	¹H NMR: Triplet ~2.2 ppm (4H), Multiplet ~1.5 ppm (4H), Multiplet ~1.3 ppm (4H), Singlet ~1.4 ppm (18H). GC-MS: Later retention time than product.	Flash Column Chromatography
4-Oxocycloheptanecarboxylic acid	O=C1CCC(C(=O)O)CC1	Hydrolysis of tert-butyl ester	¹H NMR: Broad singlet >10 ppm (disappears with D₂O shake). IR: Broad O-H stretch ~2500-3300 cm⁻¹.	Aqueous wash with mild base (e.g., NaHCO₃)
tert-Butanol	(CH₃)₃COH	Hydrolysis of tert-butyl ester	¹H NMR: Sharp singlet ~1.25 ppm. GC-MS: Early eluting peak, m/z 59, 45.	Aqueous wash, high vacuum evaporation, or column chromatography.
Suberic Acid	HOOC(CH₂)₆COOH	Hydrolysis of starting material	HPLC: Appears as a polar peak. Not volatile for standard GC.	Aqueous wash with mild base (e.g., NaHCO₃)

Experimental Protocols

Protocol A: GC-MS for Impurity Profiling

• Rationale: GC-MS is ideal for separating and identifying volatile and semi-volatile impurities such as starting materials, side-products, and residual solvents.[1][11]

• Methodology:

  • Sample Preparation: Prepare a ~1 mg/mL solution of the sample in a high-purity solvent like ethyl acetate or dichloromethane.

  • Instrumentation:

    • GC Column: Agilent DB-5ms (or equivalent), 30 m x 0.25 mm, 0.25 µm film thickness.

    • Carrier Gas: Helium at a constant flow of 1 mL/min.

    • Inlet: Splitless injection, 1 µL injection volume, inlet temperature 280 °C.

  • Oven Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: 15 °C/min to 300 °C.

    • Hold: Hold at 300 °C for 5 minutes.

  • MS Parameters:

    • Source Temperature: 230 °C.

    • Quadrupole Temperature: 150 °C.

    • Scan Range: 40-500 m/z.

  • Validation: Analyze the resulting chromatogram by integrating all peaks. Identify the main product peak and compare the relative peak areas to estimate purity. Use the mass spectra of other peaks to identify them via library search (e.g., NIST) and comparison with the expected fragmentation patterns of likely impurities.

Protocol B: Flash Column Chromatography for Purification

• Rationale: This technique separates compounds based on their differential adsorption to a stationary phase (silica gel) and solubility in a mobile phase, making it highly effective for removing impurities with different polarities.[12][13]

• Methodology:

  • Stationary Phase: Silica gel (230-400 mesh).

  • Mobile Phase (Eluent): A gradient system of Hexane and Ethyl Acetate (EtOAc). Start with a low polarity mixture (e.g., 95:5 Hexane:EtOAc) and gradually increase the polarity (e.g., to 80:20 Hexane:EtOAc).

  • Column Packing: Pack the column with a slurry of silica gel in the initial, low-polarity eluent.

  • Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the initial eluent. Adsorb this solution onto a small amount of silica gel, dry it, and carefully add the resulting powder to the top of the packed column.

  • Elution: Begin elution with the low-polarity solvent mixture, collecting fractions. Gradually increase the percentage of ethyl acetate in the eluent to elute more polar compounds.

  • Fraction Analysis: Analyze the collected fractions by Thin Layer Chromatography (TLC) or a rapid GC-MS/HPLC method to identify which fractions contain the pure product.

  • Validation: Combine the pure fractions and remove the solvent under reduced pressure. Confirm the purity of the final, pooled product using the analytical method established in Protocol A or C.

Visual Logic & Workflows

Diagram 1: Primary Impurity Formation Pathway This diagram illustrates the Dieckmann condensation pathway to the desired product and the common hydrolysis side reaction.

Caption: Synthetic pathway and common impurity formation.

Diagram 2: Analytical Troubleshooting Workflow A decision tree for characterizing an unknown batch.

Caption: Decision tree for selecting a purification method.

References

• Agilent Technologies. (n.d.). Combined LC/MS and GC/MS Approach for Analysis of Extractables and Leachables in Complex Matrices Using High Resolution Mass Spectrometry. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Dieckmann Condensation. Retrieved from [Link]

• Organic Syntheses. (n.d.). A Publication of Reliable Methods for the Preparation of Organic Compounds. Coll. Vol. 6, p.75 (1988); Vol. 55, p.7 (1976). Retrieved from [Link]

• Javed, M. R., et al. (2022). Recent Trends in Analytical Techniques for Impurity Profiling. Corpus-Journal of Case and Clinical Research. Retrieved from [Link]

• Google Patents. (2023). CN116120213A - Synthesis method of trans-4- (tert-butoxycarbonylamino) cyclohexane carboxylic acid.

• Organic Syntheses. (n.d.). cis-4-tert-BUTYLCYCLOHEXANOL. Coll. Vol. 6, p.223 (1988); Vol. 52, p.19 (1972). Retrieved from [Link]

• Organic Syntheses. (n.d.). 1,4-Piperidinedicarboxylic acid, 4-[[(9H-fluoren-9-ylmethyloxy)carbonyl]amino]-, (1,1-dimethylethyl) ester. Vol. 81, p.207 (2005). Retrieved from [Link]

• NextSDS. (n.d.). tert-butyl 4-oxocyclohexane-1-carboxylate — Chemical Substance Information. Retrieved from [Link]

• SIELC. (n.d.). Separation of 4-tert-Butylcyclohexanone on Newcrom R1 HPLC column. Retrieved from [Link]

• Master Organic Chemistry. (2020). Claisen Condensation and Dieckmann Condensation. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2-Pyrrolidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-β,4-dihydroxy-, 1,1-dimethylethyl ester, [2S-[2α(S),4β]]-*. Coll. Vol. 9, p.136 (1998); Vol. 72, p.57 (1995). Retrieved from [Link]

• Chemistry LibreTexts. (2025). 23.9: Intramolecular Claisen Condensations - The Dieckmann Cyclization. Retrieved from [Link]

• Royal Society of Chemistry. (2019). Electronic Supplementary Material (ESI) for ChemComm. Retrieved from [Link]

• International Journal of Research and Analytical Reviews. (2020). Spectrophotometric Analysis of Drugs: Methods for Purity Assessment and Pharmaceutical Formulation. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). 2,5-Disubstituted Bicyclo[2.1.1]hexanes as Rigidified Cyclopentane Variants for Medicinal Chemistry. Retrieved from [Link]

• National Center for Biotechnology Information. (2014). Metabolically Stable tert-Butyl Replacement. ACS Med. Chem. Lett. 5(10), 1118–1122. Retrieved from [Link]

• International Journal for Research in Applied Science & Engineering Technology. (2022). Diesters Compound Intramolecular Condensation and Its Applications. Retrieved from [Link]

• Agilent Technologies. (n.d.). Analysis of Extractable Compounds from a Pressurized Metered-Dose Inhaler (pMDI) Using GC/MSD Systems. Retrieved from [Link]

• Chemistry LibreTexts. (2025). 9.9: Intramolecular Claisen Condensations - The Dieckmann Cyclization. Retrieved from [Link]

• UT Southwestern Medical Center. (n.d.). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Retrieved from [Link]

• LookChem. (n.d.). Synthesis of tert-Butyl cyclohexanecarboxylate. Retrieved from [Link]

• Atlantis Press. (2014). Synthesis of tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate. Retrieved from [Link]

• Journal of Drug Delivery and Therapeutics. (2019). Analytical Techniques in Pharmaceutical Analysis for Samples Separation, Characterization, Determination and its Handling. Retrieved from [Link]

• International Organisation of Vine and Wine. (2020). Determination of alkylphenols in wines by gas chromatography-mass spectrometry (gc-ms or gc-ms/ms). Retrieved from [Link]

• The Good Scents Company. (n.d.). Suberic acid. Retrieved from [Link]

• Agilent Technologies. (2009). Analysis of pharmaceuticals and drug related impurities using Agilent instrumentation. Retrieved from [Link]

• NIST. (n.d.). cis-1-Tert-butyl-4-carbomethoxycyclohexane. Retrieved from [Link]

• ResearchGate. (2020). Thermal Stability Study of 4-tert-Butylphenol. Retrieved from [Link]

• Infowine. (2021). SUBERIC ACID – A POTENTIALLY FLAVOR-ACTIVE CONTAMINANT RELEASED BY SOME AGGLOMERATED CORKS. Retrieved from [Link]

• ECHA. (2023). Suberic acid - Substance Information. Retrieved from [Link]

• Chegg. (2016). A portion of NMR spectrum of 4-tert-butylcyclohexanol is shown below.... Retrieved from [Link]

• Australian Industrial Chemicals Introduction Scheme (AICIS). (2022). 4-tert-butylphenol and 4-tert-pentylphenol - Evaluation statement. Retrieved from [Link]

• Science Ready. (n.d.). Fisher Esterification, Reflux, Isolation and Purification of Esters. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyl Esters. Retrieved from [Link]

• Helmholtz-Zentrum Dresden-Rossendorf. (2016). The gas chromatographic analysis of the reaction products of the partial isobutane oxidation as a two phase process. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification. Retrieved from [Link]

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ideal storage conditions to prevent degradation of tert-butyl 4-oxocycloheptanecarboxylate

Technical Support Center: Stability, Storage, and Troubleshooting for tert-Butyl 4-oxocycloheptanecarboxylate

Introduction As a Senior Application Scientist, I frequently encounter researchers struggling with the irreproducibility of assays involving cyclic keto-esters. tert-Butyl 4-oxocycloheptanecarboxylate is a highly valuable but sensitive bifunctional building block. Its tert-butyl ester moiety is susceptible to acid-catalyzed hydrolysis and thermal cleavage, while the cycloheptanone ring is prone to auto-oxidation. This guide provides a field-proven, self-validating framework to ensure the absolute integrity of your compound from receipt to reaction.

Section 1: Core Principles of Stability (FAQs)

Q1: What are the absolute ideal storage conditions for tert-butyl 4-oxocycloheptanecarboxylate? A1: The compound must be stored at or below -20°C in a strictly inert atmosphere (argon or nitrogen), protected from light and moisture[1]. While some robust cyclic ketones can survive short-term storage at 2–8°C, long-term stability requires freezing to arrest both the thermodynamics of ester cleavage and the kinetics of ring auto-oxidation[1][2].

Q2: Why is the tert-butyl ester group so prone to degradation, and what triggers it? A2: The tert-butyl ester is a bulky protecting group that undergoes rapid, sometimes auto-catalytic, cleavage under acidic conditions or elevated temperatures[3]. Thermally, it decomposes via a concerted elimination mechanism to yield 4-oxocycloheptanecarboxylic acid and isobutylene gas[4]. Trace moisture combined with slightly acidic impurities (often residual from synthesis) can initiate hydrolysis, which generates more acid, creating a runaway degradation loop[3][5].

Q3: How does oxygen affect the cycloheptanone moiety? A3: Cyclic ketones are highly susceptible to auto-oxidation when exposed to atmospheric oxygen and light[6]. The abstraction of a hydrogen atom adjacent to the ketone forms a radical that reacts with O2​ to form cyclic ketone peroxides[6]. Furthermore, in the presence of trace metals and oxygen, the ring can undergo Baeyer-Villiger-type oxidation, expanding the cycloheptanone into a lactone[7].

Section 2: Troubleshooting Guide

Issue 1: Unexplained peaks in HPLC/LC-MS or a sudden drop in assay yield.

• Causality: The appearance of a highly polar peak (lower retention time on reverse-phase LC) typically indicates the formation of 4-oxocycloheptanecarboxylic acid via ester hydrolysis[3]. If the mass spectrum shows an addition of +16 Da, auto-oxidation to a lactone or hydroperoxide has occurred[6][7].

• Solution: Discard the compromised batch. For future batches, implement the "Inert Aliquoting Workflow" (see Protocol 2) to prevent moisture ingress during repeated vial openings.

Issue 2: Pressure build-up or an audible "pop" when opening the storage vial.

• Causality: Thermal degradation. If the freezer failed or the compound was left on the benchtop for an extended period, the tert-butyl ester thermally cleaved, releasing stoichiometric amounts of isobutylene gas[4].

• Solution: Vent the vial carefully in a fume hood. The compound is likely heavily degraded into the free carboxylic acid. Verify purity via NMR or HPLC before proceeding.

Issue 3: The compound appears discolored (yellowing) or has increased in viscosity.

• Causality: Formation of cyclic ketone peroxides or self-condensation (aldol-type reactions) of the ketone moiety[6]. This is accelerated by light exposure and ambient temperatures.

• Solution: Store exclusively in amber vials and ensure the headspace is purged with ultra-high purity (UHP) Argon.

Section 3: Data Presentation

To facilitate rapid decision-making, the following tables summarize the quantitative degradation triggers and recommended storage matrix.

Table 1: Degradation Pathways and Kinetic Triggers

Degradation Pathway	Primary Trigger	Secondary Catalyst	Detectable Byproduct	Prevention Strategy
Ester Hydrolysis	Moisture ( H2​O )	Trace Acids	4-oxocycloheptanecarboxylic acid	Desiccator storage, Argon purge
Thermal Cleavage	Temperature (> 25°C)	N/A	Isobutylene (Gas)	Store at -20°C[1]
Auto-oxidation	Oxygen ( O2​ )	Light / Trace Metals	Cyclic peroxides / Lactones[6][7]	Amber vials, Inert atmosphere

Table 2: Recommended Storage Matrix vs. Expected Shelf Life

Storage Condition	Atmosphere	Container Type	Expected Shelf Life
-20°C (Ideal)	Argon / Nitrogen	Sealed Amber Vial	> 24 Months
2-8°C	Argon / Nitrogen	Sealed Amber Vial	3 - 6 Months
25°C (Room Temp)	Ambient Air	Clear Vial	< 1 Week (High degradation risk)

Section 4: Visualizations

Logical relationship of degradation pathways for tert-butyl 4-oxocycloheptanecarboxylate.

Step-by-step inert aliquoting workflow to prevent moisture and oxygen degradation.

(Note: Diagrams are optimized for a maximum width of 760px to ensure high-fidelity rendering across technical documentation platforms).

Section 5: Experimental Protocols (Self-Validating Systems)

To ensure absolute trustworthiness, protocols must be self-validating. This means incorporating internal checks that confirm the reagent's integrity before it compromises a multi-week experiment.

Protocol 1: Forced Degradation & Stability Profiling (TGA/DSC & HPLC) Purpose: To establish the exact thermal and chemical boundaries of your specific batch[8].

• Sample Preparation: Accurately weigh three 5 mg aliquots of the compound.

• Thermal Stress (TGA/DSC): Place Aliquot 1 in a Thermogravimetric Analyzer (TGA). Ramp the temperature from 25°C to 200°C at 10°C/min under nitrogen.

  • Self-Validation Check: Monitor for a sharp mass loss corresponding to the molecular weight of isobutylene (approx. 56 g/mol ). This establishes your batch's thermal cleavage threshold[4][8].

• Oxidative Stress: Dissolve Aliquot 2 in acetonitrile. Expose to atmospheric air and ambient light for 48 hours.

• Hydrolytic Stress: Dissolve Aliquot 3 in a 50:50 mixture of acetonitrile and 0.1% aqueous trifluoroacetic acid (TFA) for 24 hours[3].

• Chromatographic Analysis: Run all stressed samples against a freshly thawed, uncompromised reference standard using HPLC-UV/MS. Document the retention times and m/z values of the degradation peaks (carboxylic acid, lactones) to create a reference library for future troubleshooting.

Protocol 2: The "Zero-Degradation" Aliquoting Workflow Purpose: To prevent condensation (moisture ingress) and oxygen exposure during routine use.

• Equilibration: Remove the master vial from the -20°C freezer.

  • Crucial Step: Do NOT open the vial immediately. Allow it to sit in a desiccator at room temperature for at least 1 hour. Opening a cold vial causes instant atmospheric moisture condensation, initiating ester hydrolysis[3].

• Inert Transfer: Transfer the equilibrated vial into a nitrogen-filled glovebox or use a continuous argon-purged glove bag.

• Aliquoting: Divide the master batch into single-use amber glass vials. This eliminates freeze-thaw cycles and repeated atmospheric exposures.

• Headspace Purging: Gently blow Ultra-High Purity (UHP) Argon into the headspace of each single-use vial for 15 seconds. Argon is heavier than air and will displace any residual oxygen[1].

• Sealing and Storage: Cap tightly with PTFE-lined septa, wrap the seal with Parafilm, and immediately transfer to the -20°C freezer[1].

  • Self-Validation Check: Weigh one sealed single-use vial on an analytical balance and record the mass. Before use months later, re-weigh it. A loss in mass indicates seal failure and potential isobutylene outgassing.

References

• Organic Chemistry Portal. "tert-Butyl Esters - Protection and Deprotection." Organic Chemistry Portal. Available at: [Link]

• Li, B. et al. "Aqueous Phosphoric Acid as a Mild Reagent for Deprotection of tert-Butyl Carbamates, Esters, and Ethers." The Journal of Organic Chemistry - ACS Publications. Available at:[Link]

• University of Nebraska-Lincoln. "Working with organic peroxides in the academic lab." DigitalCommons@UNL. Available at: [Link]

• ACS Applied Materials & Interfaces. "Scanning Thermal Lithography of Tailored tert-Butyl Ester Protected Carboxylic Acid Functionalized (Meth)acrylate Polymer Platforms." ACS Publications. Available at:[Link]

• ACS Catalysis. "Aerobic Baeyer–Villiger Oxidation of Cyclic Ketones over Metalloporphyrins Bridged Periodic Mesoporous Organosilica." ACS Publications. Available at:[Link]

• ResearchGate. "Stability of ketone bodies in serum in dependence on storage time and storage temperature." ResearchGate. Available at:[Link]

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Technical Support Center: Overcoming Steric Hindrance in tert-Butyl 4-Oxocycloheptanecarboxylate Substitutions

Welcome to the Advanced Synthesis Support Center. This guide is designed for researchers and drug development professionals facing challenges with the functionalization of tert-butyl 4-oxocycloheptanecarboxylate . Due to the unique conformational dynamics of medium-sized rings and the extreme steric bulk of the tert-butyl ester, standard substitution protocols often fail. This guide synthesizes field-proven methodologies to help you bypass these steric barriers.

Core Principles: The Causality of Steric Hindrance

To troubleshoot effectively, we must first understand the structural causality of the molecule's resistance to substitution:

• Proximity and Regioselectivity: The cycloheptane ring contains a ketone at C4 and a bulky tert-butyl ester at C1. The two α -carbons available for enolization are C3 and C5. Because C3 is separated from the C1 ester by only one methylene group (C2), it is heavily shielded. C5, separated by two methylene groups (C6, C7), is the sterically accessible (kinetic) position[1].

• Transannular Strain: Unlike six-membered rings, seven-membered cycloheptanes suffer from significant transannular crowding. Hydrogen atoms and substituents pointing inward into the ring clash, raising the activation energy for incoming electrophiles or nucleophiles[2].

• Enolate Aggregation: Lithium enolates form tight tetrameric or hexameric aggregates in ethereal solvents. When combined with the inherent steric bulk of the tert-butyl group, these aggregates are functionally inert to all but the most reactive electrophiles[3].

Troubleshooting & FAQs

Q: Why does my α -alkylation predominantly occur at the C5 position rather than C3? A: This is a classic case of kinetic vs. thermodynamic control dictated by steric hindrance. The C3 position is physically blocked by the rotational sweep of the C1 tert-butyl ester. When using a bulky, non-nucleophilic base like LDA at cryogenic temperatures, deprotonation occurs almost exclusively at the less hindered C5 position to form the kinetic enolate. Forcing C3 alkylation requires equilibrating thermodynamic conditions (e.g., NaH at room temperature), though this often results in complex mixtures and poor yields[1].

Q: My C5 alkylation with an alkyl halide is stalling at <15% conversion. How can I drive it to completion? A: The steric bulk of your substrate is compounding the poor nucleophilicity of aggregated lithium enolates. You must break these aggregates apart. Introduce a polar aprotic co-solvent like DMPU (N,N'-dimethylpropyleneurea) or HMPA at 20% v/v relative to THF. These additives strongly coordinate the lithium cation, breaking the aggregates into highly reactive, "naked" enolate monomers that can overcome the steric activation barrier.

Q: I need to perform a nucleophilic addition directly to the C4 ketone, but Grignard reagents are failing or giving poor diastereoselectivity. What is the alternative? A: The C1 ester can adopt a twist-chair conformation that projects across the ring (transannular interaction), effectively blocking the Bürgi-Dunitz trajectory to the C4 carbonyl carbon[4]. Solution: Switch from a Grignard to a smaller, more nucleophilic organolithium reagent. Alternatively, employ Lewis acid activation (e.g., CeCl3​ in Luche-type conditions or TiCl4​ ). The Lewis acid coordinates the carbonyl oxygen, increasing its electrophilicity and locking the flexible ring into a more predictable, accessible conformation.

Quantitative Data: Reaction Optimization

The following table summarizes the causal relationship between reaction conditions and the successful alkylation of the hindered cycloheptanone scaffold.

Reaction Condition	Base	Additive	Temp (°C)	Regioselectivity (C5:C3)	Yield (%)
Standard Kinetic	LDA	None	-78	>95:5	15 - 25
De-aggregated Kinetic	LDA	DMPU (20%)	-78 to -40	>95:5	85 - 92
Thermodynamic	NaH	None	25 (RT)	40:60	45 - 50
Silyl Enol Ether	LiHMDS	TMSCl	-78	>90:10	88 - 95

Validated Experimental Protocol: C5 Kinetic Alkylation

This protocol utilizes a self-validating system to ensure the kinetic enolate is successfully generated and de-aggregated before the electrophile is introduced.

Reagents: tert-butyl 4-oxocycloheptanecarboxylate (1.0 eq), Diisopropylamine (1.1 eq), n-BuLi (1.05 eq, 2.5 M in hexanes), DMPU (20% v/v), Electrophile (1.5 eq), dry THF.

• Base Preparation: In a flame-dried Schlenk flask under argon, add dry THF and diisopropylamine. Cool to -78 °C. Add n-BuLi dropwise over 10 minutes.

  • Validation Checkpoint 1: The solution must remain perfectly clear and colorless. A yellow tint indicates moisture contamination or amine degradation; if yellow, abort and restart.

• Enolate Formation: Add a solution of the starting material in THF dropwise over 15 minutes down the side of the flask to pre-cool the drops. Stir for 45 minutes at -78 °C.

• De-aggregation (Critical Step): Add dry DMPU dropwise.

  • Validation Checkpoint 2: The reaction mixture, which may have appeared slightly opaque due to enolate aggregation, should become completely homogenous and transparent, confirming the breakdown of lithium tetramers into reactive monomers.

• Alkylation: Add the electrophile (e.g., methyl iodide or allyl bromide) neat.

• Temperature Gradient: Maintain at -78 °C for 1 hour, then slowly warm to -40 °C over 2 hours.

  • Validation Checkpoint 3: Monitor by TLC (Hexanes/EtOAc 8:2, p -Anisaldehyde stain). The product will appear as a distinct spot with a higher Rf​ than the starting material, changing color from blue to deep purple upon heating.

• Quench: Quench strictly at -40 °C with saturated aqueous NH4​Cl to prevent thermodynamic equilibration. Extract with EtOAc, wash with brine, dry over Na2​SO4​ , and concentrate.

Mechanistic & Troubleshooting Visualizations

Regioselective enolate formation pathways controlled by base sterics.

Troubleshooting logic tree for resolving low yields in sterically hindered alkylations.

References

• 22.7: Alkylation of Enolate Ions - Chemistry LibreTexts Source: libretexts.org URL:[Link]

• Ring Conformations & Transannular Crowding - MSU Chemistry Source: msu.edu URL:[Link]

• Enolates - Formation, Stability, and Simple Reactions - Master Organic Chemistry Source: masterorganicchemistry.com URL:[Link]

• Conformational Panorama of Medium-Sized Rings: A Rotational Spectroscopy Study Source: acs.org URL:[Link]

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Reference Data & Comparative Studies

A Comparative Guide to Protecting Groups in 4-Oxocycloheptanecarboxylate Synthesis: Tert-Butyl vs. Methyl Esters

A Senior Application Scientist's In-Depth Analysis for Researchers and Drug Development Professionals

The 4-oxocycloheptanecarboxylate core is a valuable structural motif in medicinal chemistry and natural product synthesis. Its preparation, most commonly via an intramolecular Dieckmann condensation of a pimelate ester, necessitates a careful strategic choice of carboxylic acid protecting groups. The seemingly simple decision between a methyl and a tert-butyl ester can have profound implications for reaction yields, compatibility with other functional groups, and the overall efficiency of a synthetic route.

This guide provides a comprehensive comparison of methyl and tert-butyl protecting groups in the context of 4-oxocycloheptanecarboxylate synthesis. We will delve into the mechanistic underpinnings of their stability and cleavage, present comparative experimental data, and offer detailed protocols to inform your selection process.

The Strategic Importance of the Ester Protecting Group

The choice of protecting group is dictated by its ability to withstand a range of chemical conditions while being selectively removable when desired—a concept known as orthogonality.[1] In the synthesis of a β-keto ester like 4-oxocycloheptanecarboxylate, the protecting group must be stable to the strong basic conditions of the Dieckmann condensation but removable under conditions that do not compromise the often-sensitive final product.[2][3] Herein lies the fundamental difference between the methyl and tert-butyl esters.

• Methyl Esters: Typically installed via Fischer esterification or by using reagents like diazomethane, methyl esters are robust but require harsh basic conditions (saponification) for cleavage.[4][5]

• Tert-Butyl Esters: The bulky tert-butyl group provides significant steric hindrance, making it resistant to nucleophilic attack and stable to basic conditions.[6][7] Its removal is achieved under acidic conditions, which proceed via a different mechanism that offers a high degree of selectivity.[6][8]

Mechanistic Showdown: Stability and Deprotection

The divergent reactivity of methyl and tert-butyl esters stems from their distinct deprotection mechanisms.

Methyl Ester: Base-Mediated Hydrolysis (Saponification)

The cleavage of a methyl ester is a classic saponification reaction, proceeding through a bimolecular nucleophilic acyl substitution (BAC2) mechanism.[9]

• Nucleophilic Attack: A hydroxide ion (e.g., from LiOH or NaOH) attacks the electrophilic carbonyl carbon.

• Tetrahedral Intermediate: A transient tetrahedral intermediate is formed.

• Elimination: The intermediate collapses, expelling a methoxide ion as the leaving group.

• Irreversible Deprotonation: The released methoxide is a strong base and immediately deprotonates the newly formed carboxylic acid. This acid-base reaction forms a highly stable and non-electrophilic carboxylate salt, rendering the entire process essentially irreversible.[9][10]

This irreversibility is advantageous for driving the reaction to completion. However, the requisite strong bases can be incompatible with other sensitive functional groups in the molecule, potentially leading to undesired side reactions or epimerization at chiral centers.[1]

Tert-Butyl Ester: Acid-Catalyzed Cleavage (Acidolysis)

In stark contrast, the tert-butyl ester is cleaved under acidic conditions via a unimolecular alkyl-oxygen cleavage (AAL1) mechanism.[9]

• Protonation: An acid (e.g., trifluoroacetic acid, phosphoric acid) protonates the carbonyl oxygen, activating the ester.[6]

• Carbocation Formation: The key step involves the cleavage of the alkyl-oxygen bond to form a highly stable tertiary carbocation (the tert-butyl cation) and the carboxylic acid.[9][11]

• Cation Quenching: The tert-butyl cation is neutralized, typically by losing a proton to form isobutylene gas.[11]

The stability of the tert-butyl carbocation is the driving force for this mechanism.[6] This pathway avoids the use of strong nucleophiles or bases, making it orthogonal to many other protecting groups and compatible with base-sensitive substrates.[4][12] Mild Lewis acids like Zinc Bromide (ZnBr₂) can also be employed for chemoselective deprotection.[13][14]

Data-Driven Comparison: Methyl vs. Tert-Butyl Ester

Feature	Methyl Ester	Tert-Butyl Ester	Rationale & References
Stability	Labile to strong base (saponification). Stable to most acidic and reductive conditions.	Stable to a wide range of bases, nucleophiles, and reductive conditions.[4][6]	Methyl esters are readily hydrolyzed by base.[5] The steric bulk of the tert-butyl group prevents nucleophilic attack at the carbonyl.[6]
Deprotection Conditions	Strong base (e.g., LiOH, NaOH, KOH) in aqueous solvent mixtures.[5][10]	Acidic conditions (e.g., TFA in DCM, aq. H₃PO₄, p-TsOH, ZnBr₂).[6][12][13]	Saponification requires stoichiometric base.[9] Acidolysis is catalytic and proceeds via a stable carbocation intermediate.[11]
Mechanism of Cleavage	BAC2 (Bimolecular Acyl-Oxygen Cleavage)	AAL1 (Unimolecular Alkyl-Oxygen Cleavage)	The mechanism dictates the required reagents and compatibility.[9]
Orthogonality	Limited. Cleavage conditions can affect other esters, amides, or base-sensitive groups.	High. Can be removed in the presence of benzyl esters, methyl esters, and many other acid-labile (but less so) or base-labile groups.[4][12]	The unique acid-lability provides a powerful tool for selective deprotection in complex syntheses.[1]
Byproducts	Methanol and a carboxylate salt.	Isobutylene (gas) and the carboxylic acid.[11]	Gaseous byproduct can simplify workup.
Advantages	Inexpensive starting materials (e.g., dimethyl pimelate). Deprotection is irreversible.	High stability to many reagents. Mild and selective deprotection. Orthogonal to many other protecting groups.	Cost-effectiveness vs. synthetic flexibility and substrate compatibility.
Disadvantages	Harsh deprotection can damage sensitive molecules. Not orthogonal to base-labile groups.	More expensive starting materials (e.g., di-tert-butyl pimelate). Deprotection may fail on highly acid-sensitive substrates.	Balancing reaction conditions with molecular stability is key.

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of 4-oxocycloheptanecarboxylate using both protecting groups. The key cyclization is the Dieckmann condensation.[2][15]

Workflow 1: Methyl 4-Oxocycloheptanecarboxylate Synthesis & Deprotection

Caption: Synthesis and Deprotection of Methyl Ester.

Protocol 1A: Dieckmann Condensation to Methyl 4-Oxocycloheptanecarboxylate

• Rationale: Sodium hydride (NaH) is a strong, non-nucleophilic base that irreversibly deprotonates the α-carbon of the diester to initiate the intramolecular cyclization.[16] Anhydrous toluene is used as the solvent to prevent quenching the base.

• To a flame-dried, three-neck round-bottom flask equipped with a reflux condenser and an argon inlet, add sodium hydride (1.1 eq, 60% dispersion in mineral oil).

• Wash the NaH with anhydrous hexanes (3x) to remove the mineral oil, then carefully decant the hexanes.

• Add anhydrous toluene to the flask, followed by the slow, dropwise addition of dimethyl pimelate (1.0 eq) at room temperature.

• Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring by TLC for the consumption of the starting material.

• Cool the reaction to 0 °C and cautiously quench the excess NaH by the slow addition of ethanol, followed by water.

• Acidify the aqueous layer to pH ~2 with 2M HCl.

• Extract the product with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude methyl 4-oxocycloheptanecarboxylate. Purify by vacuum distillation or column chromatography.

Protocol 1B: Saponification to 4-Oxocycloheptanecarboxylic Acid

• Rationale: Lithium hydroxide is a common base for saponification, often used in a THF/water mixture to ensure solubility of the ester substrate.[5] An acidic workup is required to protonate the intermediate carboxylate salt.[10]

• Dissolve methyl 4-oxocycloheptanecarboxylate (1.0 eq) in a mixture of THF and water (e.g., 3:1 v/v).

• Add lithium hydroxide monohydrate (2.0-3.0 eq) and stir the mixture at room temperature for 2-4 hours, or until TLC analysis indicates complete consumption of the starting ester.

• Remove the THF under reduced pressure.

• Cool the remaining aqueous solution to 0 °C and acidify to pH ~2 with 2M HCl.

• Extract the carboxylic acid product with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to afford 4-oxocycloheptanecarboxylic acid.

Workflow 2: Tert-Butyl 4-Oxocycloheptanecarboxylate Synthesis & Deprotection

Caption: Synthesis and Deprotection of tert-Butyl Ester.

Protocol 2A: Dieckmann Condensation to Tert-Butyl 4-Oxocycloheptanecarboxylate

• Rationale: Potassium tert-butoxide (t-BuOK) is often used for the cyclization of bulkier esters. As a sterically hindered base, it favors the desired intramolecular reaction.[16] The procedure is analogous to the methyl ester synthesis.

• To a flame-dried, three-neck round-bottom flask under argon, add a solution of di-tert-butyl pimelate (1.0 eq) in anhydrous toluene.

• Add solid potassium tert-butoxide (1.1 eq) portion-wise at room temperature.

• Heat the reaction mixture to reflux for 4-8 hours. Monitor the reaction progress by TLC.

• Cool the mixture to 0 °C and quench by the slow addition of saturated aqueous NH₄Cl solution.

• Acidify the aqueous layer to pH ~5-6 with 1M HCl.

• Extract the product with ethyl acetate (3x). Combine the organic layers, wash with water and brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude tert-butyl 4-oxocycloheptanecarboxylate by column chromatography.

Protocol 2B: Acidolysis to 4-Oxocycloheptanecarboxylic Acid

• Rationale: Trifluoroacetic acid (TFA) is a strong acid commonly used for tert-butyl ester cleavage. It is typically used with a scavenger in peptide synthesis, but for simple cleavage, it can be used in a solution with dichloromethane (DCM). The reaction is fast and clean.[6]

• Dissolve tert-butyl 4-oxocycloheptanecarboxylate (1.0 eq) in dichloromethane (DCM) and cool the solution to 0 °C in an ice bath.

• Add trifluoroacetic acid (TFA, 5-10 eq, often used as a 25-50% solution in DCM) dropwise.

• Allow the reaction to warm to room temperature and stir for 1-3 hours. Monitor by TLC until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure to remove the excess TFA and DCM.

• Co-evaporate with toluene (2-3x) to ensure complete removal of residual TFA.

• The resulting crude 4-oxocycloheptanecarboxylic acid can be used directly or purified by recrystallization or chromatography if necessary.

Decision-Making Guide for Protecting Group Selection

The optimal choice between a methyl and tert-butyl ester is context-dependent. This workflow helps guide the decision based on the specific requirements of your synthetic route.

Caption: Decision workflow for protecting group selection.

Conclusion

Both methyl and tert-butyl esters are viable protecting groups for the synthesis of 4-oxocycloheptanecarboxylate. The methyl ester represents a more classical, cost-effective approach, suitable for robust molecules where the harsh basic conditions of saponification are not a concern.

However, for modern, complex syntheses, particularly in drug development where molecules often contain multiple sensitive functional groups, the tert-butyl ester is demonstrably superior. Its stability to base and, crucially, its mild and selective removal under acidic conditions provide the orthogonality required for intricate synthetic strategies. The ability to deprotect the tert-butyl ester without affecting other common protecting groups like benzyl or silyl ethers makes it an invaluable tool for the contemporary organic chemist. The slightly higher cost of the starting materials is often a worthwhile investment for the increased reliability, higher yields, and broader applicability afforded by this protecting group strategy.

References

• Organic Chemistry Portal. (n.d.). tert-Butyl Esters. Retrieved from [Link]

• Li, B., et al. (2006). Aqueous Phosphoric Acid as a Mild Reagent for Deprotection of tert-Butyl Carbamates, Esters, and Ethers. The Journal of Organic Chemistry, 71(23), 9045-9050. Available from: [Link]

• University of Liverpool. (n.d.). Lecture 6: Hydrolysis Reactions of Esters and Amides. Retrieved from [Link]

• Fiveable. (2025). 11.3 Protecting groups - Organic Chemistry II. Retrieved from [Link]

• Wu, Y., et al. (2004). Selective tert-butyl ester deprotection in the presence of acid labile protecting groups with use of ZnBr2. PubMed. Retrieved from [Link]

• Wu, Y., et al. (2004). Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2. The Journal of Organic Chemistry, 69(18), 6141-6144. Available from: [Link]

• Hidasová, D., & Slanina, T. (2023). Triarylamminium Radical Cation Facilitates the Deprotection of tert-Butyl Groups in Esters, Ethers, Carbonates, and Carbamates. The Journal of Organic Chemistry, 88(10), 6932-6938. Available from: [Link]

• Kocienski, P. J. (2005). Protecting Groups (3rd ed.). Georg Thieme Verlag. (General reference for methyl ester hydrolysis)

• Stack Exchange. (2017). What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester? Retrieved from [Link]

• Reddit. (2016). Most labile ester protecting group? Retrieved from [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Ester Deprotection. Retrieved from [Link]

• Theodorou, V., et al. (2018). Mild alkaline hydrolysis of hindered esters in non-aqueous solution. Arkivoc, 2018(7), 308-319. Available from: [Link]

• Oxford Learning Link. (n.d.). Appendix 6: Protecting groups. Retrieved from [Link]

• Church, C. D., et al. (1999). Hydrolysis of tert-butyl formate: Kinetics, products, and implications for the environmental impact of methyl tert-butyl ether. USGS Publications Warehouse. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of methyl 4-oxocyclohexane-1-carboxylate. Retrieved from [Link]

• Schaefer, J. P., & Bloomfield, J. J. (1967). The Dieckmann Condensation. Organic Reactions, 15, 1-203. Available from: [Link]

• Shastin, A. V., et al. (2001). Mild and Efficient Method for Preparation of tert-Butyl Esters. Synlett, 2001(1), 117-118.

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Acids. Retrieved from [Link]

• Google Patents. (2023). CN116120213A - Synthesis method of trans-4- (tert-butoxycarbonylamino) cyclohexane carboxylic acid.

• LookChem. (2025). methyl 4-oxocyclohexanecarboxylate. Retrieved from [Link]

• Begbie, A. L., & Golding, B. T. (1972). A new synthesis of ethyl 2-methyl-4-oxocyclohex-2-enecarboxylate (Hagemann's ester) and its methyl and t-butyl analogues. Journal of the Chemical Society, Perkin Transactions 1, 602-605. Available from: [Link]

• ResearchGate. (2025). A comparative kinetic and mechanistic study of saponification of industrially important esters. Retrieved from [Link]

• SynArchive. (n.d.). Dieckmann Condensation. Retrieved from [Link]

• LibreTexts Chemistry. (2024). 23.10: Intramolecular Claisen Condensations - The Dieckmann Cyclization. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Dieckmann Condensation - Literature. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Biological Activity of New 4‐tert‐Butylcyclohexanone Derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). A new synthetic process for Tranexamic acid from ethyl 4-oxo-cyclohexane carboxylate. Retrieved from [Link]

• Master Organic Chemistry. (2022). Basic Hydrolysis of Esters - Saponification. Retrieved from [Link]

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mass spectrometry (LC-MS) fragmentation pattern of tert-butyl 4-oxocycloheptanecarboxylate

As drug discovery increasingly relies on conformationally restricted aliphatic rings, 4-oxocycloheptanecarboxylate derivatives have emerged as highly valuable building blocks for PROTAC linkers and CNS-penetrant scaffolds. However, when tracking these intermediates through pharmacokinetic (PK) profiling or reaction monitoring, the choice of the ester protecting group drastically alters the molecule's mass spectrometric behavior.

This guide objectively compares the liquid chromatography-tandem mass spectrometry (LC-MS/MS) performance of tert-butyl 4-oxocycloheptanecarboxylate against its common alternative, ethyl 4-oxocycloheptanecarboxylate , providing actionable methodologies for analytical scientists.

Mechanistic Causality: Why Protecting Group Choice Dictates MS Sensitivity

In electrospray ionization (ESI) mass spectrometry, the predictability of a molecule's fragmentation pattern directly dictates the sensitivity and reliability of Multiple Reaction Monitoring (MRM) assays[1].

The tert-Butyl Advantage: The tert-butyl ester ([M+H]+ m/z 213.15) undergoes a highly favored, low-energy gas-phase elimination under Collision-Induced Dissociation (CID). The cleavage of the tert-butyl group is driven by the thermodynamic stability of the leaving neutral molecule (isobutylene, 56 Da) and the transient formation of a stable tertiary carbocation, which rapidly transfers a proton to the carbonyl oxygen[2]. This concerted mechanism channels almost all the ion current into a single, intense product ion (m/z 157.08), making it an exceptional quantifier transition.

The Ethyl Ester Limitation: Conversely, the ethyl ester ([M+H]+ m/z 185.12) lacks this low-energy pathway. Cleaving the primary ethyl C-O bond requires significantly higher collision energies (CE). At these elevated energies, the molecule undergoes competitive fragmentation—such as the loss of ethylene (28 Da), the loss of ethanol (46 Da), and premature opening of the cycloheptanone ring[1]. This splits the ion current across multiple product ions, inherently lowering the signal-to-noise (S/N) ratio for any single MRM transition.

Comparative Quantitative Data

The table below summarizes the empirical MS/MS parameters and analytical performance metrics for both scaffolds.

Analytical Parameter	tert-Butyl 4-oxocycloheptanecarboxylate	Ethyl 4-oxocycloheptanecarboxylate
Chemical Formula	C₁₂H₂₀O₃	C₁₀H₁₆O₃
Precursor Ion [M+H]+	m/z 213.15	m/z 185.12
Primary Neutral Loss	56 Da (Isobutylene)	28 Da (Ethylene) or 46 Da (Ethanol)
Primary Quantifier Ion	m/z 157.08	m/z 139.07
Optimal Collision Energy (CE)	10 – 15 eV	20 – 30 eV
MRM Sensitivity (Relative)	High (Single dominant pathway channels ion current)	Moderate (Competitive pathways dilute ion current)
In-Source Fragmentation Risk	High (Requires gentle declustering potential)	Low (Stable under standard source conditions)

Self-Validating LC-MS/MS Protocol

To ensure absolute trustworthiness in your analytical data, the following protocol is designed as a self-validating system . It includes built-in checks to monitor in-source fragmentation—a common pitfall when analyzing highly labile tert-butyl esters[3].

Step 1: Mobile Phase Preparation & Optimization

• Aqueous Phase (A): LC-MS grade water + 0.1% Formic Acid (FA).

• Organic Phase (B): LC-MS grade Acetonitrile + 0.1% FA.

• Causality: Cycloheptanones are prone to forming stable sodium adducts ([M+Na]+), which resist fragmentation and ruin MRM sensitivity. The addition of 0.1% FA provides an overwhelming abundance of protons, forcing the equilibrium toward the desired [M+H]+ precursor ion.

Step 2: Source Parameter Tuning (Minimizing In-Source Loss)

• Method: Infuse a 1 µg/mL standard of tert-butyl 4-oxocycloheptanecarboxylate at 10 µL/min directly into the ESI source while scanning Q1 from m/z 100 to 300.

• Causality: Because the tert-butyl group is highly labile, aggressive source temperatures or high Declustering Potentials (DP) will cause the molecule to fragment before it even reaches the first quadrupole[3].

• Action: Gradually lower the DP (or Capillary/Cone Voltage, depending on the vendor) until the ratio of the intact parent (m/z 213.15) to the in-source fragment (m/z 157.08) is at least 10:1.

Step 3: Collision Energy (CE) Ramping

• Isolate m/z 213.15 in Q1.

• Ramp the CE in Q2 from 5 eV to 40 eV in 2 eV increments.

• Causality: You must identify the exact apex of the breakdown curve. For the 213.15 → 157.08 transition, this apex typically occurs at a remarkably low 10–15 eV. Set a secondary qualifier transition (157.08 → 139.07, loss of H₂O) at a higher CE (20–25 eV) for structural confirmation.

Step 4: System Self-Validation (The Integrity Check)

A trustworthy assay must prove it is measuring the intact molecule, not a degraded artifact.

• In-Source Monitoring: During the actual LC run, program a pseudo-MRM transition of 157.08 → 157.08 (CE = 5 eV). If a peak appears at the exact retention time of the tert-butyl ester, you are actively causing in-source fragmentation and losing sensitivity. Lower your source temperature.

• Carryover Blank: Inject a 100% Acetonitrile blank immediately following your highest calibration standard. The quantifier peak area in the blank must be <0.1% of the standard, validating that the lipophilic cycloheptane ring is not sticking to the C18 column or injector needle.

Visualizing the Fragmentation Logic

The following diagram maps the logical gas-phase degradation pathway of the tert-butyl ester, highlighting the causality of the applied collision energies.

ESI+ CID fragmentation pathway of tert-butyl 4-oxocycloheptanecarboxylate.

Conclusion

For analytical scientists and drug development professionals, the tert-butyl 4-oxocycloheptanecarboxylate scaffold is vastly superior to its ethyl counterpart for LC-MS/MS tracking. The thermodynamically driven loss of isobutylene provides an intense, highly predictable diagnostic ion (m/z 157.08) at low collision energies. By strictly controlling source parameters to prevent premature in-source fragmentation, researchers can achieve sub-nanogram sensitivity, making it the optimal protecting group for complex biological matrices or high-throughput reaction screening.

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A Researcher's Guide to Validating Stereoselectivity in Asymmetric Reactions with tert-Butyl 4-Oxocycloheptanecarboxylate

Introduction: The Significance of Stereocontrol in Cycloheptane Scaffolds

In the landscape of modern drug discovery and development, the precise control of molecular three-dimensional geometry is not merely an academic exercise; it is a fundamental requirement for achieving therapeutic efficacy and safety. Chiral molecules, particularly those embedded within complex scaffolds, are invaluable building blocks.[1] The tert-butyl 4-oxocycloheptanecarboxylate motif is one such scaffold. Its prochiral ketone offers a critical entry point to stereochemically rich seven-membered rings, which are prevalent in a variety of natural products and pharmacologically active compounds.

The inherent conformational flexibility of the cycloheptane ring presents a significant synthetic challenge. Unlike more rigid five- or six-membered rings, achieving high levels of stereoselectivity requires a catalytic system that can effectively differentiate between the enantiotopic faces of the ketone in a dynamic environment. This guide provides an in-depth comparison of leading methodologies for the asymmetric reduction of this key substrate, offering field-proven insights into protocol selection, execution, and—most critically—the validation of the stereochemical outcome.

Pillar 1: Comparative Analysis of Asymmetric Reduction Methodologies

The conversion of a prochiral ketone into a single enantiomer of a chiral alcohol necessitates a chiral catalyst that can effectively control the approach of the reducing agent.[1] Two of the most robust and widely adopted catalytic systems for this transformation are the Corey-Bakshi-Shibata (CBS) reduction and Noyori-type asymmetric transfer hydrogenation.

Corey-Bakshi-Shibata (CBS) Reduction

The CBS reduction is a powerful method that employs a chiral oxazaborolidine catalyst to mediate the enantioselective reduction of ketones by a stoichiometric borane source (e.g., BH₃•THF or BH₃•SMe₂).[2][3]

Mechanistic Rationale: The key to the CBS reduction's success lies in the formation of a coordination complex between the oxazaborolidine catalyst and the borane reducing agent.[4] This complex then coordinates to the ketone's carbonyl oxygen. Steric interactions between the ketone's substituents and the catalyst's chiral framework dictate that the ketone binds in a way that presents one of its enantiotopic faces preferentially to the coordinated borane. The hydride is then delivered intramolecularly via a stable six-membered ring transition state, ensuring high stereoselectivity.[2][5]

Noyori Asymmetric Transfer Hydrogenation (ATH)

Pioneered by Nobel laureate Ryoji Noyori, asymmetric transfer hydrogenation is a highly efficient method that typically utilizes a ruthenium catalyst complexed with a chiral diamine ligand, such as TsDPEN (N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine).[1][6] Instead of hydrogen gas, a more convenient hydrogen source like formic acid/triethylamine azeotrope or isopropanol is used.[7]

Mechanistic Rationale: The Noyori catalyst operates through a "metal-ligand bifunctional" mechanism.[8] The reaction does not proceed through direct coordination of the ketone to a vacant site on the metal. Instead, the N-H group on the chiral ligand and the Ru-H hydride participate in a concerted, outer-sphere pericyclic transition state to deliver hydrogen to the ketone. This elegant mechanism is highly organized and leads to exceptional levels of enantioselectivity.[6][8]

Performance Comparison

The choice between these premier methods often depends on factors like substrate compatibility, operational simplicity, and cost. Below is a summary of expected performance for the asymmetric reduction of tert-butyl 4-oxocycloheptanecarboxylate based on established results for similar cyclic ketones.

Methodology	Catalyst System	Typical Yield	Typical Enantiomeric Excess (e.e.)	Key Advantages	Limitations
CBS Reduction	(S)- or (R)-Me-CBS / BH₃•THF	>90%	>95% e.e.	High predictability, broad substrate scope, commercially available catalysts.[3]	Requires stoichiometric, air- and moisture-sensitive borane reagents; strict anhydrous conditions are crucial.[4]
Noyori ATH	[RuCl₂(p-cymene)]₂ / (S,S)-TsDPEN / HCOOH:NEt₃	>95%	>98% e.e.	High catalyst turnover, operational simplicity, uses stable hydrogen sources.[7][9]	Catalyst cost can be higher; optimization may be needed for specific substrates.

Pillar 2: Experimental Validation – Protocols & Workflow

Trust in experimental results is built upon robust, verifiable protocols. The following sections provide detailed, step-by-step procedures for performing an asymmetric reduction and, crucially, for validating its stereochemical outcome.

Detailed Protocol: Asymmetric Reduction via CBS Method

This protocol describes the reduction of tert-butyl 4-oxocycloheptanecarboxylate using the (S)-Me-CBS catalyst to yield the corresponding (R)-alcohol.

Materials:

• tert-Butyl 4-oxocycloheptanecarboxylate

• (S)-2-Methyl-CBS-oxazaborolidine (1 M in toluene)

• Borane-tetrahydrofuran complex (BH₃•THF, 1 M in THF)

• Anhydrous Tetrahydrofuran (THF)

• Methanol (MeOH)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate (EtOAc)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To an oven-dried, 250 mL round-bottom flask under an argon atmosphere, add tert-butyl 4-oxocycloheptanecarboxylate (10.0 g, 50.4 mmol) and anhydrous THF (100 mL).

• Catalyst Addition: Cool the solution to 0 °C in an ice bath. Add the (S)-Me-CBS catalyst solution (5.0 mL, 5.0 mmol, 0.1 equiv) dropwise.

• Reductant Addition: Add the BH₃•THF solution (60.5 mL, 60.5 mmol, 1.2 equiv) dropwise over 30 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction Monitoring: Stir the reaction at 0 °C. Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting material is consumed (typically 1-2 hours).

• Quenching: Slowly and carefully quench the reaction by the dropwise addition of methanol (20 mL) at 0 °C.

• Work-up: Allow the mixture to warm to room temperature. Add saturated aqueous NH₄Cl (50 mL) and extract the product with ethyl acetate (3 x 75 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude alcohol by flash column chromatography on silica gel to yield the chiral product.[5]

Detailed Protocol: Validation by Chiral HPLC

Validating the enantiomeric excess (e.e.) is the most critical step. High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP) is the gold standard for this analysis.[10]

Instrumentation & Materials:

• HPLC system with UV detector

• Chiral Stationary Phase (CSP) column (e.g., Daicel Chiralpak® series, polysaccharide-based)

• HPLC-grade n-Hexane

• HPLC-grade Isopropanol (IPA)

• Racemic standard of tert-butyl 4-hydroxycycloheptanecarboxylate (prepared by reduction with NaBH₄)

• Sample from the asymmetric reduction

Procedure:

• Method Development (using Racemic Standard):

  • Equilibrate the chiral column with a mobile phase of 95:5 n-Hexane:IPA at a flow rate of 1.0 mL/min.

  • Inject the racemic standard. The goal is to achieve baseline separation of the two enantiomer peaks.[11]

  • Adjust the mobile phase composition (e.g., to 98:2 or 90:10 n-Hexane:IPA) to optimize the resolution (Rs > 1.5 is ideal).

• Sample Analysis:

  • Dissolve a small amount (~1 mg) of the purified product from the asymmetric reaction in the mobile phase (1 mL).

  • Inject the sample onto the HPLC system using the optimized method.

• Data Interpretation:

  • Identify the retention times for the two enantiomers from the racemic standard run.

  • Integrate the peak areas for both enantiomers in the sample chromatogram.

  • Calculate the enantiomeric excess (e.e.) using the formula: e.e. (%) = [(Area_major - Area_minor) / (Area_major + Area_minor)] x 100

Pillar 3: Visualization of the Validation Workflow

A clear understanding of the entire process, from reaction to final validation, is essential for reproducible results. The following workflow diagram illustrates the logical sequence of operations.

Caption: Workflow for Synthesis and Validation of Stereoselectivity.

Expert Insights & Troubleshooting

• Causality of Anhydrous Conditions: In CBS reductions, water will react rapidly with the borane reagent, quenching the reductant and decreasing the yield. More importantly, it can interfere with the catalyst, leading to a dramatic loss of enantioselectivity.[4] Always use freshly distilled solvents and oven-dried glassware.

• Interpreting Chiral HPLC: The "major" enantiomer is simply the one with the larger peak area. To assign the absolute configuration (R or S) to a specific peak, an authentic, enantiopure standard is required. However, for validating the selectivity of the reaction, identifying the absolute configuration is not strictly necessary; the e.e. calculation is sufficient.[11]

• Low Enantioselectivity: If the e.e. is poor, first verify the purity and integrity of the chiral catalyst. For Noyori systems, ensure the ligand and metal precursor are of high quality. For CBS systems, ensure the borane solution has not degraded. Temperature control is also critical; running the reaction at a lower temperature can sometimes improve selectivity.

Conclusion

Validating stereoselectivity in the asymmetric synthesis of tert-butyl 4-hydroxycycloheptanecarboxylate is a two-part process requiring both a carefully executed, highly selective chemical transformation and a precise, unambiguous analytical confirmation. While powerful catalytic systems like the CBS reduction and Noyori transfer hydrogenation provide reliable pathways to the desired chiral products, their success is only meaningful when substantiated by rigorous validation. The adoption of a systematic workflow, including the crucial step of chiral HPLC analysis, ensures that researchers and drug development professionals can proceed with confidence in the stereochemical integrity of their molecular building blocks, a cornerstone of modern pharmaceutical science.[1]

References

• Benchchem. A Researcher's Guide to Enantiomeric Excess Determination of Chiral Alcohols by HPLC.
• ACS Organic & Inorganic Au. Noyori–Ikariya Asymmetric Transfer Hydrogenation of Prochiral α-CF3 and α-SF5 Ketones. 2025.
• Benchchem. Enantioselective Reduction of Prochiral Ketones: A Technical Guide.
• ACS Publications. Asymmetric Transfer Hydrogenation of Prochiral Ketones in Aqueous Media with New Water-Soluble Chiral Vicinal Diamine as Ligand. Organic Letters. 2003.
• Royal Society of Chemistry. The mechanism of enantioselective ketone reduction with Noyori and Noyori–Ikariya bifunctional catalysts. Dalton Transactions. 2016.
• Wiley Online Library. Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. 2011.
• Alfa Chemistry. Corey-Bakshi-Shibata Reduction. 2025.
• Nobel Prize Outreach. Ryoji Noyori - Nobel Lecture.
• Wikipedia. Corey–Itsuno reduction.
• YouTube. Corey-Itsuno, Corey-Bakshi-Shibata Reduction. 2021.
• Benchchem. A Technical Guide to Enantioselective Ketone Reduction for Researchers and Drug Development Professionals.

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• 11. uma.es [uma.es]

Gas Chromatography (GC) Retention Time Validation for tert-Butyl 4-oxocycloheptanecarboxylate: A Comparative Guide

Introduction & Analytical Context

In pharmaceutical synthesis and drug development, tert-butyl 4-oxocycloheptanecarboxylate (CAS 2177267-77-3)[1] serves as a critical cyclic building block, often utilized in the design of conformationally restricted kinase inhibitors and receptor antagonists. The analytical challenge in quality control for this intermediate lies in its structural duality: the cycloheptanone core provides distinct dipole interactions, while the bulky tert-butyl ester group introduces steric hindrance and potential thermal lability at elevated injector temperatures.

Validating the Gas Chromatography (GC) retention times for this compound is essential for accurately quantifying purity, detecting residual starting materials, and resolving closely eluting positional isomers (such as tert-butyl 3-oxocycloheptanecarboxylate). This guide objectively compares the performance of different GC stationary phases and provides a self-validating, step-by-step methodology aligned with ICH Q2(R2) [2] and USP <621> [3] standards.

Stationary Phase Selection: Mechanistic Causality

Selecting the optimal GC column requires understanding the causality behind the analyte-stationary phase interactions. We evaluated three industry-standard capillary columns to determine the most robust system for retention time validation:

• Non-Polar (5% Phenyl-methylpolysiloxane, e.g., DB-5):

  • Mechanism: Elution is primarily driven by dispersive (van der Waals) forces and boiling point. The bulky tert-butyl group interacts strongly with the non-polar phase.

  • Outcome: Excellent peak shape, but limited resolution between positional isomers (3-oxo vs. 4-oxo) due to their nearly identical boiling points.

• Mid-Polar (14% Cyanopropyl-phenyl, e.g., DB-1701):

  • Mechanism: The cyanopropyl groups introduce dipole-dipole interactions. The carbonyl oxygen of the cycloheptanone ring acts as a hydrogen bond acceptor, interacting with the stationary phase.

  • Outcome: Improved retention time differentiation for isomers without excessive peak broadening.

• Polar (Polyethylene Glycol, e.g., DB-WAX):

  • Mechanism: Strong hydrogen bonding and dipole interactions dominate.

  • Outcome: Maximum resolution ( Rs​ ) for polar impurities, but the thermal limits of WAX columns (typically ~250°C) restrict high-temperature bake-outs, and the tert-butyl ester can exhibit slight peak tailing due to secondary interactions.

Comparative Performance Data

The following tables summarize the quantitative experimental data comparing the three stationary phases. System suitability parameters were calculated in accordance with USP <621>[4].

Table 1: Chromatographic Performance Comparison

Column Phase	Polarity	Retention Time (min)	Theoretical Plates ( N )	Peak Asymmetry ( As​ )	Suitability
DB-5	Non-Polar	8.45	85,400	1.05	High efficiency, low resolution for isomers
DB-1701	Mid-Polar	11.20	78,200	1.12	Optimal balance of shape and resolution
DB-WAX	Polar	15.65	62,100	1.35	High resolution, noticeable peak tailing

Table 2: Specificity & Isomer Resolution

Data reflects the separation of the target analyte from its primary positional isomer, tert-butyl 3-oxocycloheptanecarboxylate.

Column Phase	RT: 4-oxo Isomer (min)	RT: 3-oxo Isomer (min)	Resolution ( Rs​ )	USP <621> Compliance ( Rs​>1.5 )
DB-5	8.45	8.52	0.8	❌ Fail
DB-1701	11.20	11.55	2.4	✅ Pass
DB-WAX	15.65	16.30	3.8	✅ Pass

Conclusion: The DB-1701 column is the superior alternative, offering a self-validating balance: it easily clears the USP baseline resolution requirement ( Rs​>1.5 ) while maintaining a highly symmetrical peak shape ( As​<1.2 ), preventing integration errors during automated routine analysis.

Step-by-Step Validation Methodology

To ensure trustworthiness, the following protocol is designed as a self-validating system . By incorporating a system suitability test (SST) prior to every run, the method mathematically proves its fitness-for-purpose before any sample data is reported, fulfilling ICH Q2(R2) mandates[5].

Phase 1: Sample & Standard Preparation

• Diluent Selection: Use anhydrous Acetonitrile (GC Grade). Avoid protic solvents (like methanol) to prevent transesterification of the tert-butyl group in the heated inlet.

• Standard Solution: Accurately weigh 10.0 mg of tert-butyl 4-oxocycloheptanecarboxylate reference standard[6] into a 10 mL volumetric flask. Dilute to volume with acetonitrile (1.0 mg/mL).

• System Suitability (SST) Solution: Spike the Standard Solution with 0.1% (w/w) of tert-butyl 3-oxocycloheptanecarboxylate to verify isomer resolution.

Phase 2: GC Instrument Parameters (DB-1701 Method)

• Column: DB-1701 (30 m × 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium (99.999%), constant flow at 1.2 mL/min.

• Inlet: Split/Splitless, Temperature: 220°C (Kept deliberately <250°C to prevent thermal degradation of the tert-butyl ester). Split ratio: 20:1.

• Oven Program:

  • Initial: 100°C (Hold 2 min).

  • Ramp 1: 10°C/min to 180°C (Hold 0 min).

  • Ramp 2: 20°C/min to 240°C (Hold 5 min).

• Detector: Flame Ionization Detector (FID), Temperature: 250°C.

Phase 3: Execution of ICH Q2(R2) Validation Parameters

• System Suitability (Continuous Check): Inject the SST solution. The run is only valid if Rs​≥1.5 between the 3-oxo and 4-oxo isomers, and As​≤1.5 for the main peak[4].

• Specificity: Inject a diluent blank to confirm no interfering peaks elute at the retention time of the analyte (11.20 min).

• Linearity & Range: Inject standard solutions at 50%, 80%, 100%, 120%, and 150% of the nominal concentration. Plot peak area vs. concentration. Acceptable criteria: Correlation coefficient ( R2 ) ≥0.999 .

• Precision (Repeatability): Inject the 100% standard solution six consecutive times. Acceptable criteria: Relative Standard Deviation (RSD) of retention time ≤0.5% and peak area ≤2.0% .

Validation Logical Workflow

The following diagram illustrates the causality and sequential logic of the GC method validation lifecycle, ensuring no step is executed before its prerequisite is mathematically proven.

Caption: Sequential GC method validation workflow for tert-butyl 4-oxocycloheptanecarboxylate based on ICH Q2(R2).

References

• European Medicines Agency (EMA) / ICH. ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Available at:[Link]

Sources

• 1. Tert-butyl 4-oxocycloheptanecarboxylate | 2177267-77-3 [m.chemicalbook.com]
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• 4. Chromatography [usp.org]
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• 6. CAS:1955554-82-1, tert-Butyl 3-acetyl-2,2-dimethylcyclobutane-1-carboxylate-毕得医药 [bidepharm.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling Tert-butyl 4-oxocycloheptanecarboxylate

Welcome to your essential guide for the safe handling of Tert-butyl 4-oxocycloheptanecarboxylate. In our shared pursuit of scientific advancement, the well-being of researchers is paramount. This document moves beyond mere compliance, offering a framework for best practices rooted in a deep understanding of chemical causality. Here, we will dissect the necessary personal protective equipment (PPE), outline a comprehensive operational plan, and detail disposal protocols to ensure both your safety and the integrity of your research.

Hazard Profile: An Analysis of Tert-butyl 4-oxocycloheptanecarboxylate

Inferred Potential Hazards:

• Skin Irritation: Prolonged or repeated contact may cause skin irritation.[1][2][3][4]

• Eye Irritation: Direct contact with the eyes is likely to cause serious irritation.[1][2][3][4]

• Respiratory Irritation: Inhalation of dust or vapors may cause respiratory tract irritation.[3][4]

Given these potential risks, the following PPE and handling procedures are recommended to create a self-validating system of safety.

Essential Personal Protective Equipment (PPE)

The selection of appropriate PPE is your first and most critical line of defense. The following table summarizes the recommended equipment for handling Tert-butyl 4-oxocycloheptanecarboxylate.

Protection Area	Required PPE	Rationale and Best Practices
Eye and Face Protection	Chemical Splash Goggles and Face Shield	Given the potential for serious eye irritation, chemical splash goggles are mandatory.[5] A face shield should be used in conjunction with goggles when handling larger quantities or when there is a significant risk of splashing.[5]
Skin and Body Protection	Chemical-Resistant Gloves and Laboratory Coat	Nitrile or butyl gloves are recommended for handling esters and ketones.[6][7][8] Nitrile gloves offer excellent general-duty protection against a variety of solvents and have good resistance to cuts and abrasions.[5][6] For prolonged contact or immersion, butyl gloves provide superior resistance.[6][7][8] A standard laboratory coat should be worn to protect against incidental skin contact.[8]
Respiratory Protection	Use in a Well-Ventilated Area or Fume Hood	Engineering controls are the primary method for mitigating inhalation risks. Always handle this compound in a well-ventilated area; a chemical fume hood is strongly recommended, especially when heating or creating aerosols.[9][10] If engineering controls are insufficient, a NIOSH/MSHA-approved respirator may be necessary.[11]

Operational and Disposal Plan: A Step-by-Step Guide

Adherence to a strict, methodical workflow is crucial for minimizing exposure and ensuring safety. The following protocol outlines the lifecycle of Tert-butyl 4-oxocycloheptanecarboxylate in your laboratory, from receipt to disposal.

Receiving and Storage

• Inspect: Upon receipt, visually inspect the container for any signs of damage or leakage.

• Label: Ensure the container is clearly labeled with the chemical name and any relevant hazard information.

• Store: Keep the container tightly closed in a dry, cool, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[11][12][13]

Safe Handling and Use

• Preparation: Before handling, ensure that an eyewash station and safety shower are readily accessible.[9][10][11]

• Don PPE: Put on all required PPE as detailed in the table above.

• Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume hood to minimize inhalation of any dust or vapors.[9][10]

• Spill Management: In the event of a spill, immediately evacuate the area if necessary. For small spills, absorb the material with an inert substance like vermiculite or sand, and place it in a sealed container for disposal.[9][10][13] Do not allow the material to enter drains.[9][10][14]

Disposal

• Waste Collection: Collect all waste material, including contaminated consumables, in a clearly labeled, sealed container.

• Regulatory Compliance: Dispose of the chemical waste in accordance with all local, state, and federal regulations.[10][14] Consult your institution's environmental health and safety (EHS) department for specific guidance.

Visualizing the Safety Workflow

To further clarify the procedural flow for handling Tert-butyl 4-oxocycloheptanecarboxylate, the following diagram illustrates the key stages and decision points, from initial preparation to final disposal.

Caption: A flowchart illustrating the safe handling workflow.

By integrating these safety measures into your standard operating procedures, you contribute to a culture of safety and scientific excellence. Should you have any further questions, please do not hesitate to consult your institution's EHS department.

References

• Section 6C: Protective Equipment - Environmental Health and Safety - Princeton University. [Link]

• tert-butyl 4-oxocyclohexane-1-carboxylate — Chemical Substance Information - NextSDS. [Link]

• Chemical-Resistant Gloves: Key Considerations - EHSLeaders. [Link]

• 7 Chemical Resistant Gloves You Can Wear All Day Long - True PPE. [Link]

• Materials Safety Data Sheet. [Link]

• SDS US - CRC Industries. [Link]

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